Manganese protoporphyrin IX

• CAS: 21393-64-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of MnPPIX as a Superoxide Dismutase (SOD) Mimetic

Preamble: The Imperative for Superoxide Dismutase Mimetics

In the landscape of cellular biochemistry, the constant generation of reactive oxygen species (ROS) is a fundamental consequence of aerobic metabolism. Among these, the superoxide anion radical (O₂•⁻) is a primary and highly reactive species produced predominantly within the mitochondria.[1] Endogenous superoxide dismutase (SOD) enzymes are the first line of defense, catalytically converting this radical into molecular oxygen and hydrogen peroxide.[2] However, in numerous pathological states—ranging from neurodegenerative diseases and cardiovascular conditions to radiation-induced injury and cancer—the endogenous SOD capacity is overwhelmed, leading to a state of oxidative stress.[1] This has driven a three-decade-long quest for synthetic, low-molecular-weight compounds that can mimic the function of SOD, offering therapeutic potential where the native enzyme falls short due to poor stability and bioavailability.[3][4] This guide focuses on a foundational member of the most promising class of these mimetics: Manganese (III) Protoporphyrin IX (MnPPIX).

The Core Mechanism: Catalytic Dismutation by Manganese Porphyrins

Manganese porphyrins (MnPs) were rationally designed to replicate the catalytic core of the native MnSOD enzyme.[2][4] Their mechanism is a two-step catalytic cycle centered on the redox cycling of the central manganese ion between its Mn(III) and Mn(II) oxidation states.[5] This process efficiently dismutates two molecules of superoxide into less harmful products.

The catalytic cycle can be described by two half-reactions:

• Oxidation of Superoxide (Reduction of the Mimetic): The Mn(III) center of the porphyrin accepts an electron from a superoxide anion, reducing the manganese to Mn(II) and releasing molecular oxygen.

  • Mn(III)P + O₂•⁻ → Mn(II)P + O₂

• Reduction of Superoxide (Oxidation of the Mimetic): The newly formed Mn(II) porphyrin donates an electron to a second superoxide anion. This step, which requires protons (H⁺), regenerates the Mn(III) catalyst and produces hydrogen peroxide.

  • Mn(II)P + O₂•⁻ + 2H⁺ → Mn(III)P + H₂O₂

This cyclical process allows a single molecule of the MnP mimetic to neutralize thousands of superoxide radicals, acting as a true catalyst.

Caption: Workflow for indirect SOD mimetic activity assays.

4.1 The Cytochrome c Reduction Assay

This classic assay measures the ability of an SOD mimetic to inhibit the reduction of ferricytochrome c (yellow) to ferrocytochrome c (red) by superoxide. Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM Potassium Phosphate Buffer, pH 7.8, containing 0.1 mM EDTA.

  • Cytochrome c Stock: 1 mM ferricytochrome c in Assay Buffer.

  • Xanthine Stock: 10 mM Xanthine in 10 mM NaOH.

  • Xanthine Oxidase (XOD) Stock: Prepare XOD in Assay Buffer to a concentration that produces an initial rate of cytochrome c reduction (ΔA₅₅₀nm) of 0.025 ± 0.005 per minute in the absence of any inhibitor. This must be calibrated before each experiment.

  • Test Compound (MnPPIX): Prepare a stock solution in an appropriate solvent (e.g., DMSO or dilute NaOH) and make serial dilutions.

• Assay Procedure:

  • Set a spectrophotometer to 25 °C and monitor absorbance at 550 nm.

  • To a 3 mL cuvette, add in order:

    • 2.6 mL Assay Buffer

    • 0.1 mL Cytochrome c Stock (final conc. ~33 µM)

    • 0.1 mL Xanthine Stock (final conc. ~0.33 mM)

    • 10 µL of the test compound dilution (or solvent for control).

  • Mix by inversion and establish a baseline reading.

  • Initiate the reaction by adding the calibrated volume of XOD (typically 10-20 µL).

  • Immediately begin recording the change in absorbance at 550 nm for 3-5 minutes.

• Data Analysis:

  • Calculate the rate of reaction (ΔA₅₅₀nm/min) for the uninhibited control and for each concentration of the test compound.

  • Calculate the percent inhibition for each concentration: % Inhibition = [(Rate_control - Rate_sample) / Rate_control] * 100.

  • The IC₅₀ value is the concentration of the mimetic required to achieve 50% inhibition. This value is inversely proportional to the compound's SOD activity.

4.2 The Nitroblue Tetrazolium (NBT) Assay

This highly sensitive assay uses the reduction of the water-soluble yellow dye Nitroblue Tetrazolium (NBT) to a dark blue, insoluble formazan product. [6][7]The SOD mimetic competes with NBT for superoxide, thus inhibiting the formation of the blue color.

Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM Potassium Phosphate Buffer, pH 7.8, containing 1.33 mM DETAPAC. [8] * NBT Stock: 2.45 mM NBT in Assay Buffer.

  • Xanthine Stock: 1.8 mM Xanthine in Assay Buffer.

  • Xanthine Oxidase (XOD) Stock: Calibrate XOD to achieve a robust rate of NBT reduction at 560 nm.

  • Test Compound (MnPPIX): Prepare serial dilutions as described previously.

• Assay Procedure (96-well plate format):

  • To each well, add:

    • 150 µL Assay Buffer

    • 10 µL of the test compound dilution (or solvent for control).

    • 20 µL NBT Stock

    • 20 µL Xanthine Stock

  • Initiate the reaction by adding 20 µL of the calibrated XOD solution to all wells simultaneously (a multichannel pipette is recommended). [9] * Incubate the plate at 37 °C for 20 minutes. [9] * Measure the endpoint absorbance at 560 nm using a microplate reader.

• Data Analysis:

  • Determine the percent inhibition for each test compound concentration relative to the uninhibited control.

  • Calculate the IC₅₀ value as the concentration that inhibits NBT reduction by 50%.

Self-Validation and Causality: For both protocols, it is crucial to run controls to ensure the test compound is not directly inhibiting xanthine oxidase (by measuring uric acid production at 295 nm) or directly reacting with the indicator molecule (cytochrome c or NBT) in the absence of the superoxide generating system. [10]These validation steps ensure that the observed inhibition is genuinely due to the catalytic dismutation of superoxide.

Conclusion and Future Outlook

MnPPIX represents a first-generation, foundational structure in the development of SOD mimetics. While its own catalytic activity is modest due to a sub-optimal redox potential, its core porphyrin structure laid the groundwork for subsequent rational drug design. By adding charged, electron-withdrawing substituents, scientists have developed highly potent, third-generation Mn porphyrins with catalytic rates approaching that of the native enzyme. These advanced analogues have demonstrated significant efficacy in numerous preclinical models of oxidative stress. [2][18] The study of MnPPIX and its more potent derivatives provides a compelling case study in medicinal inorganic chemistry. It underscores the principle that mimicking not just the active site metal but also the precise thermodynamic properties of an enzyme is critical for success. The field continues to evolve, focusing now on optimizing the bioavailability and reducing the toxicity of these powerful redox-modulating agents, with several compounds advancing toward clinical trials. [3]

References

• Determination of SOD activity. (2024). Bio-protocol. [Link]

• Batinic-Haberle, I., Tovmasyan, A., & Spasojevic, I. (2018). Mn Porphyrin-Based Redox-Active Drugs: Differential Effects as Cancer Therapeutics and Protectors of Normal Tissue Against Oxidative Injury. Antioxidants & Redox Signaling. [Link]

• Batinic-Haberle, I., Reboucas, J. S., & Spasojevic, I. (2010). Bioavailability of metalloporphyrin-based SOD mimics is greatly influenced by a single charge residing on a Mn site. Dalton Transactions. [Link]

• Day, B. J. (2019). Thiol regulation by Mn porphyrins, commonly known as SOD mimics. Redox Biology. [Link]

• Pan, S. M., & Yau, Y. Y. (2001). Assay of superoxide dismutase activity by combining electrophoresis and densitometry. Botanical Bulletin of Academia Sinica. [Link]

• Durak, I., Yurtarslanl, Z., Canbolat, O., & Akyol, O. (1993). A methodological approach to superoxide dismutase (SOD) activity assay based on inhibition of nitroblue tetrazolium (NBT) reduction. Clinica Chimica Acta. [Link]

• Oberley, L. W., & Spitz, D. R. (n.d.). Nitroblue Tetrazolium. Iowa Research Online. [Link]

• Gray, B., & Carmichael, A. J. (1993). Evaluation of activity of putative superoxide dismutase mimics. Direct analysis by stopped-flow kinetics. Biochemical Journal. [Link]

• Day, B. J., Fridovich, I., & Crapo, J. D. (n.d.). Development of Manganic Porphyrin Mimetics of Superoxide Dismutase Activity. Comprehensive Toxicology. [Link]

• Superoxide dismutase mimetics. (n.d.). Wikipedia. [Link]

• SOD Assay Kit-WST Technical Manual. (n.d.). Dojindo Molecular Technologies. [Link]

• Batinic-Haberle, I., Spasojevic, I., & Fridovich, I. (2004). Diverse functions of cationic Mn(III) substituted N-pyridylporphyrins, known as SOD mimics. Medicinal Chemistry. [Link]

• Doctrow, S. R., Huffman, K., Marcus, C. B., Tocco, G., Malfroy, B., & Baudry, M. (2002). Orally available Mn porphyrins with superoxide dismutase and catalase activities. Journal of Medicinal Chemistry. [Link]

• SUPEROXIDE DISMUTASE (SOD). (n.d.). Nipro. [Link]

• Culler, S. J., Coster, M. J., & Batinic-Haberle, I. (2014). The structures of Mn(III) porphyrin-based SOD mimics. ResearchGate. [Link]

• Batinic-Haberle, I., & Benov, L. (2011). Manganese superoxide dismutase, MnSOD and its mimics. Amino Acids. [Link]

• Cytochrome c reduction assay for the measurement of extracellular... (n.d.). ResearchGate. [Link]

• Batinic-Haberle, I., Spasojevic, I., Stevens, R. D., & Fridovich, I. (2004). Superoxide Dismutase Mimics: Chemistry, Pharmacology, and Therapeutic Potential. Antioxidants & Redox Signaling. [Link]

• Ali, M., & Kim, E. (2025). Manganese Superoxide Dismutase: Structure, Function, and Implications in Human Disease. Antioxidants. [Link]

• Peixoto, A. S., et al. (2019). Manganese Porphyrin-Based SOD Mimetics Produce Polysulfides from Hydrogen Sulfide. Antioxidants. [Link]

• Whittaker, J. W. (2018). A Review of the Catalytic Mechanism of Human Manganese Superoxide Dismutase. Inorganics. [Link]

• Determination of Enzyme Kinetics Using Stopped-Flow Spectroscopy. (n.d.). Applied Photophysics. [Link]

• Stopped-Flow Application Notes. (n.d.). Applied Photophysics. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Manganese superoxide dismutase, MnSOD and its mimics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiol regulation by Mn porphyrins, commonly known as SOD mimics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Superoxide dismutase mimetics - Wikipedia [en.wikipedia.org]
• 6. bio-protocol.org [bio-protocol.org]
• 7. Research Portal [iro.uiowa.edu]
• 8. ejournal.sinica.edu.tw [ejournal.sinica.edu.tw]
• 9. dojindo.co.jp [dojindo.co.jp]
• 10. Evaluation of activity of putative superoxide dismutase mimics. Direct analysis by stopped-flow kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Electronic Absorption Spectra of Mn-Protoporphyrin IX

This guide provides a comprehensive technical overview of the electronic absorption properties of manganese-protoporphyrin IX (Mn-PPIX). It is designed for researchers, scientists, and drug development professionals who utilize metalloporphyrins in fields such as catalysis, magnetic resonance imaging, and biomimetic chemistry. This document moves beyond a simple recitation of facts to explain the causal relationships between the structure of Mn-PPIX and its unique spectral features, providing both theoretical grounding and practical experimental guidance.

Introduction: The Unique Spectral Landscape of a Paramagnetic Metalloporphyrin

Porphyrins are a class of intensely colored aromatic macrocycles fundamental to a host of biological functions, from oxygen transport (heme) to photosynthesis (chlorophyll).[1] Their electronic absorption spectra are dominated by intense π-π* transitions within the highly conjugated 18-electron system.[2] The insertion of a metal ion into the porphyrin core dramatically influences these spectra, with the nature of the metal being a primary determinant of the resulting photophysical properties.

Manganese is of particular interest due to its accessible and biologically relevant oxidation states, primarily Mn(II) and Mn(III). Unlike many other metalloporphyrins which exhibit a "normal" spectrum, Mn(III)-protoporphyrin IX displays a characteristic "hyper" type absorption spectrum.[3] This is due to significant mixing between the porphyrin's π-orbitals and the d-orbitals of the paramagnetic manganese ion, leading to the emergence of charge-transfer bands that complicate the simple picture of π-π* transitions.[3]

This guide will dissect the electronic absorption spectra of both Mn(III)- and Mn(II)-protoporphyrin IX, detailing the influence of the manganese oxidation state, the role of axial ligands, and the practical aspects of sample preparation and spectral acquisition.

Theoretical Framework: From Gouterman's Model to Charge-Transfer Phenomena

The electronic spectrum of a typical metalloporphyrin can be explained by Gouterman's four-orbital model, which considers transitions from the two highest occupied molecular orbitals (HOMOs), a₁ᵤ(π) and a₂ᵤ(π), to the two lowest unoccupied molecular orbitals (LUMOs), which are a degenerate pair e₉(π*).[4] This model gives rise to two primary absorption features:

• The Soret Band (or B-band): An exceptionally intense absorption occurring around 400 nm, resulting from a strongly allowed transition to the second excited singlet state (S₂).[4][5]

• Q-bands: A series of much weaker absorptions at longer wavelengths (500-700 nm), corresponding to a "quasi-forbidden" transition to the first excited singlet state (S₁).[4][5]

While free-base porphyrins exhibit four Q-bands due to their lower D₂ₕ symmetry, the insertion of a metal to form a metalloporphyrin typically raises the symmetry to D₄ₕ, causing the LUMOs to become degenerate and collapsing the four Q-bands into two.[4]

The "Hyper" Spectrum of Mn(III)-Protoporphyrin IX

The d-orbitals of the Mn(III) ion (a d⁴ system) interact significantly with the porphyrin π-system. This interaction allows for new electronic transitions where an electron can move from a porphyrin-based orbital to a metal-based orbital. This is known as a Ligand-to-Metal Charge Transfer (LMCT) transition.[3]

In Mn(III)-PPIX, these LMCT bands mix with the traditional π-π* transitions. The result is a unique and complex spectrum:

• Red-Shifted Soret Band: The main Soret band is significantly red-shifted (to ~460-480 nm) compared to free-base PPIX (~408 nm).[6]

• Multiple Absorption Bands: Several additional bands of moderate intensity appear between the Soret band and the Q-bands.[6] These arise from the mixing of π-π* and LMCT excitations.

• Broad, Weak Q-Bands: The traditional Q-bands are often broad, weak, and located at longer wavelengths.

The diagram below illustrates the conceptual difference between a "normal" metalloporphyrin spectrum and the "hyper" spectrum observed for Mn(III)-PPIX.

Caption: Comparison of Normal vs. Hyper Porphyrin Spectra.

The Spectrum of Mn(II)-Protoporphyrin IX

Reduction of the central metal ion from Mn(III) to Mn(II) (a high-spin d⁵ system) drastically alters the electronic structure and, consequently, the absorption spectrum. The Mn(II) ion interacts less strongly with the porphyrin π-system, leading to a spectrum that more closely resembles a "normal" metalloporphyrin. The key changes observed upon reduction are:

• Blue-Shift of the Soret Band: The Soret band shifts back to shorter wavelengths, typically appearing around 420 nm.[7]

• Disappearance of Charge-Transfer Bands: The additional bands characteristic of the Mn(III) state disappear, resulting in a cleaner spectrum between the Soret and Q-band regions.

• Sharper Q-Bands: Two more distinct Q-bands emerge in the 500-600 nm region.[7]

This dramatic and reversible spectral change is a powerful tool for monitoring the oxidation state of the manganese ion in real-time.

Quantitative Spectral Data

The precise location (λ_max) and intensity (molar absorptivity, ε) of the absorption bands of Mn-PPIX are sensitive to the solvent, pH, and the nature of any axially coordinated ligands. The following table summarizes representative spectral data for protoporphyrin IX and its manganese complexes under various conditions.

Compound	Oxidation State	Solvent / Conditions	Soret Band (λ_max, nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Q-Bands & Other (λ_max, nm)	Reference(s)
Protoporphyrin IX	(Free Base)	Toluene	406	143,590	505, 541, 576, 631	[4]
Protoporphyrin IX	(Free Base)	1.5 M HCl	~408	297,000	N/A	[8]
Protoporphyrin IX (Dimethyl Ester)	(Free Base)	Chloroform	407	171,000	505, 541, 577, 631	[9]
Mn-Protoporphyrin IX Chloride	Mn(III)	0.1 M Na₂CO₃	463	Not Reported	230, 371, 551	[6]
Mn-Protoporphyrin IX (Model)	Mn(II)	Neutral, Aqueous/Organic	~419	Not Reported	~543, ~567	[7]

Note on Molar Absorptivity: Specific molar absorptivity values for Mn(II)- and Mn(III)-protoporphyrin IX are not consistently reported in the literature and can be highly dependent on the specific sample preparation and solvent system. For quantitative work, it is recommended to determine ε empirically or to work from stock solutions of known concentration based on dry weight.

Experimental Protocol: Acquisition and Interconversion of Mn-PPIX Spectra

This section provides a self-validating protocol for measuring the electronic absorption spectra of Mn(III)-PPIX and its subsequent reduction to Mn(II)-PPIX. The workflow ensures scientific integrity by including clear checkpoints based on expected spectral shifts.

Materials and Equipment

• Mn(III) Protoporphyrin IX chloride (Commercially available, e.g., from Cayman Chemical or Santa Cruz Biotechnology)[6][10]

• N,N-Dimethylformamide (DMF), spectroscopy grade

• Sodium Dithionite (Na₂S₂O₄)

• Deionized water

• Argon or Nitrogen gas source

• Dual-beam UV-Vis Spectrophotometer

• 1 cm pathlength quartz cuvettes

• Gas-tight syringes and septa

Experimental Workflow Diagram

Sources

• 1. bkcs.kchem.org [bkcs.kchem.org]
• 2. biorxiv.org [biorxiv.org]
• 3. uv visible light absorption spectrum of manganese complexes spectra of hexaaquamanganese(II) complex ions manganate(VI) charge transfer complex ion hexaaquamanganese(III) ion Doc Brown's chemistry revision notes [docbrown.info]
• 4. Photophysical Properties of Protoporphyrin IX, Pyropheophorbide-a, and Photofrin® in Different Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Investigation of protoporphyrin IX standard materials used in acid-extraction methods, and a proposed correction for the millimolar absorptivity of protoporphyrin IX - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Protoporphyrin IX dimethyl ester [omlc.org]
• 10. Mn(III) Protoporphyrin IX chloride | CAS 120389-54-0 | SCBT - Santa Cruz Biotechnology [scbt.com]

Manganese Protoporphyrin IX: Thermodynamic Stability & Ligand Dynamics

Content Type: Technical Whitepaper / Laboratory Guide Audience: Bioinorganic Chemists, Drug Development Scientists, and Structural Biologists Version: 2.0 (Scientific Reference Edition)[1]

Executive Summary: The Thermodynamic Paradox

Manganese Protoporphyrin IX (MnPPIX) occupies a unique niche in bioinorganic chemistry. Structurally identical to heme (FePPIX) but with a manganese center, it serves as a critical probe for understanding metalloporphyrin thermodynamics.[1] Unlike its iron counterpart, MnPPIX exhibits distinct kinetic inertness regarding metalation/demetallation, yet displays thermodynamic lability in axial ligand exchange.[1]

This guide provides a rigorous analysis of the thermodynamic stability constants defining MnPPIX behavior. We dissect the specific formation constants (

), acid dissociation constants ( ) of axial aqua ligands, and redox potentials ( ) that determine its efficacy—or lack thereof—as a Superoxide Dismutase (SOD) mimic.[1]

Thermodynamic Stability Constants

The stability of MnPPIX is governed by three orthogonal parameters: the stability of the porphyrin core itself, the binding affinity of axial ligands, and the redox potential of the metal center.

Core Stability & Formation

Unlike copper or zinc porphyrins, Manganese(II) incorporation into Protoporphyrin IX is kinetically hindered but thermodynamically favored.[1] Once formed, the Mn(III) state is air-stable and resistant to demetallation, even in acidic environments that would strip magnesium from chlorophyll.[1]

Table 1: Thermodynamic & Kinetic Parameters of MnPPIX

Parameter	Value / Range	Conditions	Significance
Metalation Rate	Slow ( )	Organic/Aq.[1] mixtures	Requires high T or catalysis (e.g., Cd(II) catalysis) to proceed efficiently.[1]
Acid Stability	High	pH > 2	Resistant to proton-driven demetallation; stable in dilute mineral acids.[1]
Oxidation State	Mn(III) (Stable)	Aerobic, pH 7	Mn(II)PPIX rapidly oxidizes to Mn(III)PPIX in air.[1]

Axial Ligand Binding Constants (Mn(III) State)

The biological reactivity of MnPPIX is dictated by the lability of its axial ligands. In aqueous solution, Mn(III)PPIX exists primarily as a diaqua species

, which undergoes ligand exchange or deprotonation.[1]

Table 2: Axial Ligand Binding Constants (

)

Ligand ( )	( )	( )	Context
Water ( )	( )	( )	Measured in acetone; indicates weak axial coordination compared to Fe(III).[1]
Imidazole (Im)	( )	N/A	1-Methylimidazole at pH 8.[1]0. Significantly lower than Fe(III) ( ).[1]
Hydroxide ( )		-	of the coordinated aqua ligand.[1] Forms .

Critical Insight: The low affinity for imidazole (

) compared to Iron(III)PPIX ( ) explains why MnPPIX does not bind tightly to histidine residues in heme proteins (like myoglobin) when substituted, often leading to "leaking" of the cofactor or altered protein geometry.[1]

Redox Thermodynamics & SOD Activity

For a metalloporphyrin to act as a Superoxide Dismutase (SOD) mimic, its reduction potential must fall within the "Goldilocks Zone" of +0.2 V to +0.4 V vs NHE . This allows it to cycle between oxidizing and reducing superoxide (

).[1]

• (Oxidation of superoxide)[1]
• (Reduction of superoxide)[1]

• MnPPIX

  : (vs NHE, pH 7)[1]

Conclusion: MnPPIX is too reducing.[1] It can readily reduce

to peroxide, but the re-oxidation of Mn(II) back to Mn(III) by is thermodynamically unfavorable or kinetically sluggish.[1] This renders MnPPIX a poor SOD mimic compared to cationic derivatives like MnTMPyP ( ).[1]

Visualization of Thermodynamic Pathways

Axial Ligand Equilibrium & Speciation

The following diagram illustrates the competition between water, hydroxide, and imidazole ligands for the Mn(III) center.

Caption: Equilibrium pathways for Mn(III)PPIX axial ligation. Note the competition between deprotonation (pH-driven) and imidazole binding (concentration-driven).

The SOD Thermodynamic Failure

This diagram details why MnPPIX fails as a catalytic antioxidant compared to optimized mimics.

Caption: The "Broken Cycle" of MnPPIX SOD activity. The re-oxidation step is blocked by the negative redox potential.

Experimental Protocols for Constant Determination

To validate these constants in your own system (e.g., if modifying the porphyrin periphery), use the following protocols.

Potentiometric Titration (Determination of Aqua Ligand )

Objective: Determine the acid dissociation constant of the water molecule coordinated to Mn(III).

• Preparation: Dissolve MnPPIX (

  ) in (ionic strength adjuster). Ensure the solution is purged with Argon to prevent carbonate formation.

• Titrant: Use carbonate-free

  NaOH standardized against KHP.

• Procedure:

  • Adjust starting pH to ~3.0 using

    .[1]

  • Titrate with NaOH in

    increments.[1]

  • Monitor pH using a calibrated glass electrode.[1][2]

• Analysis: Plot pH vs. Volume of NaOH. Use the Bjerrum method (

  vs ) or non-linear least squares (e.g., Hyperquad) to fit the data. The inflection point (after accounting for propionate side chains) corresponds to the metal-aqua deprotonation.

Spectrophotometric Titration (Axial Ligand Binding )

Objective: Measure the binding constant (

) for imidazole.

• Baseline: Record the UV-Vis spectrum (300-700 nm) of Mn(III)PPIX in buffer (pH 7.4).[1] Note the Soret band (

  ).[1]

• Titration: Add aliquots of imidazole stock solution (

  to ). Maintain constant porphyrin concentration.[1]

• Observation: Look for a shift in the Soret band and the presence of isosbestic points (indicating clean conversion between two species).

• Calculation:

  • Plot

    (at ) vs. [Ligand].[1]

  • Fit to the Benesi-Hildebrand equation or a 1:1 binding isotherm:

    [1]

Cyclic Voltammetry (Redox Potential )

Objective: Determine the thermodynamic feasibility of redox cycling.

• Setup: Three-electrode cell (Glassy Carbon working, Pt wire counter, Ag/AgCl reference).

• Solvent: Aqueous phosphate buffer (pH 7.4) or DMF for non-aqueous comparison.[1]

• Scan: Scan from +1.0 V to -1.0 V at scan rates of 50, 100, 200 mV/s.

• Result: Identify the quasi-reversible couple for Mn(III)/Mn(II). Calculate

  .[1] Convert to NHE by adding +0.197 V (if using Ag/AgCl).[1]

References

• Physicochemical Properties of Protoporphyrin IX by Metal Ions . Korean Chem. Soc.[1] (2010).[1] Link - Source for formation constant trends and fluorescence quenching data.[1]

• Binding of imidazoles to manganese(III) protoporphyrin in water . Biochemistry (1981).[1] Link - Primary source for axial ligand binding constants (

  ).[1]

• Design, Mechanism of Action, Bioavailability and Therapeutic Effects of Mn Porphyrin-Based Redox Modulators . Redox Biology (2013).[1] Link - Authoritative source on SOD activity and redox potentials (

  ).[1]

• Electronic Structure and Reactivity of Isomeric Oxo-Mn(V) Porphyrins: Effects of Spin-State Crossing and pKa Modulation . Inorganic Chemistry (2006).[1] Link - Detailed theoretical and experimental data on

  of Mn-aqua ligands.[1]

• Manganese protoporphyrin IX reconstituted myoglobin . Inorganic Chemistry Frontiers (2018).[1] Link - Context for protein-bound MnPPIX thermodynamics.

Sources

• 1. Protoporphyrin IX - Wikipedia [en.wikipedia.org]
• 2. Stability constants of complexes - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis and Purification of Manganese(III) Protoporphyrin IX Chloride

Executive Summary

Manganese Protoporphyrin IX (Mn-PPIX) is a critical metalloporphyrin used as a magnetic resonance imaging (MRI) contrast agent, a superoxide dismutase (SOD) mimic, and a heme analog in cytochrome studies.[1] This application note details a robust, high-yield protocol for synthesizing Manganese(III) Protoporphyrin IX Chloride (Mn(III)PPIX-Cl) from free base Protoporphyrin IX (PPIX).[1]

Unlike generic methods, this protocol utilizes a Dimethylformamide (DMF)/2,6-Lutidine system.[1] This approach minimizes side reactions common in glacial acetic acid methods and ensures complete metallation. The protocol includes a specific acid-workup phase to guarantee the formation of the stable Mn(III) species with a chloride axial ligand, essential for solubility and stability.

Scientific Principles & Mechanism[1]

The Metallation Mechanism

The synthesis involves the insertion of a manganese ion into the porphyrin macrocycle. Free base PPIX contains two pyrrolic protons (

) that must be displaced.[1]

• Deprotonation: High temperature and a weak base (2,6-Lutidine) facilitate the removal of inner protons.

• Coordination:

  attacks the electron-rich core.[1]

• Oxidation & Ligand Exchange: Although

  is initially inserted, porphyrin-manganese(II) complexes are highly susceptible to oxidation.[1] Under aerobic conditions and subsequent acid workup, the metal center oxidizes to , stabilizing the complex with an axial chloride anion ( ) to balance the charge.

Why Mn(III) and not Mn(II)?

porphyrins are generally unstable in air.[1] The target compound for most biological applications is the air-stable complex. The Soret band shift in UV-Vis spectroscopy (from ~405 nm to ~465 nm) serves as the primary indicator of this oxidation state change and successful metallation.

Materials & Equipment

Reagents Table

Reagent	Grade	Role	Hazard Note
Protoporphyrin IX (Free Base)	>95%	Precursor	Light Sensitive
Manganese(II) Chloride ( )	ACS Reagent	Metal Source	Hygroscopic
N,N-Dimethylformamide (DMF)	Anhydrous	Solvent	Hepatotoxic, absorbable through skin
2,6-Lutidine	99%	Base/Proton Scavenger	Flammable, Irritant
Hydrochloric Acid (1N)	Aqueous	Axial Ligand Source	Corrosive
Ethyl Acetate	HPLC Grade	Extraction Solvent	Flammable

Equipment

• Round-bottom flask (100 mL) with reflux condenser.[1]

• Magnetic stirrer/hot plate with oil bath.

• Inert gas line (Nitrogen or Argon).[1]

• UV-Vis Spectrophotometer (Quartz cuvettes).[1]

• Rotary Evaporator.

Experimental Protocol: The DMF/Lutidine Method

Phase 1: Metallation Reaction

Rationale: DMF allows for high reflux temperatures (~153°C) required to overcome the activation energy of metallation, while Lutidine acts as a non-nucleophilic base to scavenge protons without degrading the porphyrin.

• Preparation: In a 100 mL round-bottom flask, dissolve 100 mg (0.178 mmol) of Protoporphyrin IX in 20 mL of anhydrous DMF .

• Activation: Add 0.5 mL of 2,6-Lutidine to the solution. Stir for 10 minutes under

  flow to ensure deprotonation initiation.

• Metal Addition: Add 180 mg (0.9 mmol, ~5 eq) of

  .

  • Note: Excess metal drives the equilibrium toward the product.

• Reflux: Heat the mixture to reflux (oil bath set to 160°C). Shield the flask from direct ambient light using aluminum foil.

• Monitoring: Monitor the reaction every 30 minutes via UV-Vis (see Section 6). The reaction is typically complete within 2–4 hours .

Phase 2: Workup and Ligand Exchange

Rationale: This step removes the high-boiling DMF and converts the Mn-porphyrin into the specific Chloride salt form.

• Quenching: Allow the reaction mixture to cool to room temperature.

• Precipitation: Pour the dark reaction mixture into 100 mL of ice-cold distilled water . The hydrophobic porphyrin will precipitate; excess metal salts remain in solution.

• Acidification: Add 10 mL of 1N HCl to the aqueous suspension.

  • Critical Step: This lowers the pH to ensuring the carboxylic acid side chains are protonated (decreasing solubility in water) and provides

    ions to coordinate the center.

• Collection: Collect the precipitate via vacuum filtration (sintered glass funnel) or centrifugation (4000 rpm, 10 min).

Phase 3: Purification (Liquid-Liquid Extraction)

Rationale: Removes trace DMF and unreacted metal salts.[1]

• Dissolution: Redissolve the crude solid in 50 mL Ethyl Acetate .

• Washing: Transfer to a separatory funnel. Wash the organic layer three times with 30 mL of 0.1N HCl .

  • Self-Validating Step: If the aqueous wash is pink/red, free porphyrin or metal salts are being removed. Continue washing until the aqueous phase is clear.

• Drying: Dry the organic phase over anhydrous

  , filter, and evaporate to dryness using a rotary evaporator.

• Final Product: A dark green/black solid is obtained.

Visualization of Workflow

Diagram 1: Synthesis Logic Flow

Caption: Logical workflow for the metallation of PPIX to Mn(III)PPIX-Cl, including decision nodes for reaction monitoring.

Characterization & Validation

UV-Vis Spectroscopy Data

The most reliable method for confirming metallation is the shift in the Soret band and the collapse of the Q-bands.

Feature	Free Base PPIX	Mn(III)PPIX-Cl
Soret Band ( )	405 nm (Sharp)	463–468 nm (Broad)
Q-Bands	Four bands (500–630 nm)	Two collapsed bands (or indistinct)
Visual Color	Deep Red	Greenish-Black (in solid), Brown/Green (in soln)

Interpretation:

• A Soret band remaining at 405 nm indicates incomplete reaction .

• A split Soret band (e.g., 370 nm and 460 nm) may indicate the formation of

  -oxo dimers if the solution is too basic. Ensure acidic workup to maintain the monomeric chloride form.

Diagram 2: Spectral Shift & Species Logic

Caption: Spectroscopic evolution of the porphyrin species. Acidic workup prevents dimer formation.[1]

Troubleshooting & Optimization

• Incomplete Metallation:

  • Symptom:[1][2][3][4][5] Strong absorption at 405 nm persists.

  • Solution: Add another 2 equivalents of

    and extend reflux time. Ensure the DMF is anhydrous; water can inhibit the reaction temperature.

• Solubility Issues:

  • Symptom:[1][2][3][4][5] Product does not dissolve in Ethyl Acetate during extraction.

  • Solution: The carboxylic acid groups may be deprotonated (salt form). Add more HCl to the aqueous phase to ensure the porphyrin is in its free-acid form (

    ), which is soluble in organic solvents.

• Dimer Formation:

  • Symptom:[1][2][3][4][5] Broad/split Soret band.[6]

  • Solution: Wash the organic layer thoroughly with dilute HCl. The monomeric Mn(III) species is favored at lower pH.

References

• Adler, A. D., Longo, F. R., Kampas, F., & Kim, J. (1970). On the preparation of metalloporphyrins.[1][7] Journal of Inorganic and Nuclear Chemistry, 32(7), 2443-2445.[1] [1]

• Frontier Specialty Chemicals. Mn(III) Protoporphyrin IX chloride Technical Data Sheet.

• Cayman Chemical. Mn(III) Protoporphyrin IX Chloride Product Information.

• Batinic-Haberle, I., et al. (2023). Manganese Porphyrin Platform for the Design and Synthesis of Molecular and Targeted MRI Contrast Agents. NIH National Library of Medicine.

• Boucher, L. J. (1968). Manganese porphyrin complexes.[1] I. Synthesis and spectroscopy of manganese(III) protoporphyrin IX dimethyl ester halides. Journal of the American Chemical Society.[8] (Foundational coordination chemistry for Mn-Porphyrins).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. A Manganese Porphyrin Platform for the Design and Synthesis of Molecular and Targeted MRI Contrast Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and Synthesis of Manganese Porphyrins With Tailored Lipophilicity: Investigation of Redox Properties and Superoxide Dismutase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | In vitro Assessment of Solar Filters for Erythropoietic Protoporphyria in the Action Spectrum of Protoporphyrin IX [frontiersin.org]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. Protoporphyrin IX - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Manganese Protoporphyrin IX Liposome Formulation for Tumor Targeting

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A Paradigm Shift in Theranostics

The convergence of nanotechnology and medicine has ushered in an era of precision therapeutics, where the goal is not only to treat disease but to do so with unparalleled specificity and efficacy. Within this landscape, liposomal drug delivery systems have emerged as a cornerstone technology, offering a versatile platform for encapsulating a wide array of therapeutic and diagnostic agents.[1] This guide focuses on a particularly promising formulation: Manganese Protoporphyrin IX (MnP) encapsulated within liposomes for targeted tumor applications.

Manganese, a potent paramagnetic agent, offers significant potential for enhancing contrast in magnetic resonance imaging (MRI), enabling the visualization of drug delivery and accumulation in target tissues.[2][3] Protoporphyrin IX, a naturally occurring photosensitizer, forms the backbone of this theranostic agent.[4] By chelating manganese within the protoporphyrin ring, we create a molecule with both imaging and therapeutic potential. When encapsulated within a liposomal carrier, this powerful duo can be engineered to exploit the unique pathophysiology of the tumor microenvironment for targeted delivery.

This document serves as a comprehensive guide for researchers and drug development professionals, providing not only detailed protocols for the formulation and characterization of MnP liposomes but also the scientific rationale underpinning these methodologies. We will explore the principles of passive and active tumor targeting, delve into the nuances of liposome preparation, and provide a roadmap for the in vitro and in vivo evaluation of these novel nanocarriers.

The Scientific Foundation: Principles of Tumor Targeting with MnP Liposomes

The successful delivery of therapeutic agents to solid tumors is a formidable challenge. The chaotic and poorly formed nature of tumor vasculature, coupled with high interstitial fluid pressure, creates significant barriers to drug penetration.[5][6] Liposomal formulations of MnP are designed to overcome these hurdles through a combination of passive and potentially active targeting strategies.

Passive Targeting: The Enhanced Permeability and Retention (EPR) Effect

The cornerstone of passive tumor targeting is the Enhanced Permeability and Retention (EPR) effect.[7][8] Tumors, in their rapid and uncontrolled growth, develop a leaky and disorganized vasculature with large fenestrations (gaps) between endothelial cells.[6][9] These gaps, which are significantly larger than those in healthy tissues, allow nanoparticles like liposomes (typically in the size range of 100-200 nm) to extravasate from the bloodstream and accumulate in the tumor interstitium.[1]

Furthermore, the tumor microenvironment is characterized by poor lymphatic drainage.[6][7] This impaired clearance mechanism leads to the retention of the extravasated liposomes within the tumor, further enhancing their concentration at the target site. This passive accumulation is a key advantage of using nanosized drug carriers for cancer therapy.[5]

Diagram 1: The Enhanced Permeability and Retention (EPR) Effect

Caption: Passive accumulation of liposomes in tumors via the EPR effect.

Active Targeting: Enhancing Specificity

While the EPR effect provides a foundational level of tumor accumulation, active targeting strategies can further enhance the specificity of drug delivery.[1][10] This approach involves decorating the surface of the liposomes with ligands that bind to receptors overexpressed on the surface of cancer cells.[1] Common targeting moieties include antibodies, peptides, and small molecules that recognize and bind to specific tumor-associated antigens.[10] This ligand-receptor interaction can trigger receptor-mediated endocytosis, facilitating the internalization of the liposomes and their therapeutic payload directly into the cancer cells.[1]

The Role of Manganese Protoporphyrin IX (MnP)

Manganese protoporphyrin IX serves a dual purpose in this formulation. As a paramagnetic contrast agent, the manganese ion shortens the T1 relaxation time of surrounding water protons, leading to a brighter signal in T1-weighted MRI scans.[2][3] This allows for the non-invasive, real-time visualization of liposome accumulation in the tumor, providing critical information on the efficiency of drug delivery.[11]

Furthermore, the protoporphyrin IX component can act as a photosensitizer. Upon activation with light of a specific wavelength, it can generate reactive oxygen species (ROS), which are highly cytotoxic and can induce localized tumor cell death. This forms the basis of photodynamic therapy (PDT). The combination of MRI-guided delivery and PDT offers a powerful theranostic approach to cancer treatment.

Formulation Protocol: Preparation of MnP-Loaded Liposomes

The following protocol details the preparation of MnP-loaded liposomes using the thin-film hydration method followed by extrusion. This method is widely used due to its simplicity and reproducibility.[12][13][14]

Materials and Equipment

Material	Supplier (Example)	Purpose
1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)	Avanti Polar Lipids	Main structural lipid
Cholesterol	Sigma-Aldrich	Stabilizes the lipid bilayer
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000] (DSPE-PEG2000)	Avanti Polar Lipids	Provides "stealth" properties to evade the immune system
Manganese (III) Protoporphyrin IX chloride	MedChemExpress	Active pharmaceutical ingredient (API) and contrast agent
Chloroform	Fisher Scientific	Organic solvent for dissolving lipids
Methanol	Fisher Scientific	Organic solvent for dissolving lipids
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco	Hydration buffer
Rotary Evaporator	Buchi	To create a thin lipid film
Water Bath	To control temperature during film formation and hydration
Extruder	Avanti Polar Lipids	To control liposome size
Polycarbonate Membranes (100 nm pore size)	Whatman	For extrusion
Dynamic Light Scattering (DLS) Instrument	Malvern Panalytical	For particle size and zeta potential analysis
Transmission Electron Microscope (TEM)	FEI/Thermo Fisher	For morphological characterization

Step-by-Step Protocol

• Lipid Film Formation:

  • In a round-bottom flask, dissolve DPPC, cholesterol, and DSPE-PEG2000 in a chloroform:methanol (2:1 v/v) solvent mixture. A typical molar ratio is 55:40:5 (DPPC:Cholesterol:DSPE-PEG2000).

  • Add Manganese Protoporphyrin IX to the lipid solution. The amount of MnP will depend on the desired loading concentration.

  • Attach the flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature of the lipids (for DPPC, this is 41°C).

  • Rotate the flask and apply a vacuum to evaporate the organic solvent. This will result in the formation of a thin, uniform lipid film on the inner surface of the flask.[15]

  • Continue to dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with pre-warmed PBS (pH 7.4). The temperature of the PBS should also be above the lipid phase transition temperature.

  • Continue to rotate the flask in the water bath (without vacuum) for 1-2 hours. This will allow the lipid film to swell and form multilamellar vesicles (MLVs).[15]

• Extrusion (Size Reduction):

  • To obtain unilamellar vesicles of a defined size, the MLV suspension is subjected to extrusion.

  • Load the liposome suspension into the extruder.

  • Pass the suspension through a polycarbonate membrane with a 100 nm pore size. This should be done multiple times (typically 11-21 passes) to ensure a uniform size distribution.[16]

• Purification:

  • To remove any unencapsulated MnP, the liposome suspension can be purified by size exclusion chromatography or dialysis.

Diagram 2: Workflow for MnP Liposome Preparation

Caption: Step-by-step workflow for the preparation of MnP-loaded liposomes.

In Vitro Characterization: Ensuring Quality and Performance

Thorough in vitro characterization is essential to ensure the quality, stability, and potential efficacy of the MnP liposome formulation.

Physicochemical Characterization

Parameter	Method	Acceptance Criteria (Example)
Particle Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	100 - 150 nm, PDI < 0.2[17]
Zeta Potential	DLS	-10 to -30 mV (for negatively charged liposomes)
Morphology	Transmission Electron Microscopy (TEM) or Cryo-TEM	Spherical, unilamellar vesicles
Encapsulation Efficiency (%EE)	UV-Vis Spectroscopy or HPLC	> 80%
Drug Loading (%DL)	UV-Vis Spectroscopy or HPLC	Application-dependent

Protocol for Determining Encapsulation Efficiency:

• Separate the unencapsulated MnP from the liposomes using a mini-spin column.

• Disrupt the liposomes using a suitable solvent (e.g., methanol or a detergent solution).

• Quantify the amount of MnP in the disrupted liposome fraction using UV-Vis spectroscopy at its characteristic absorbance wavelength.

• Calculate the %EE using the following formula:

  %EE = (Amount of encapsulated MnP / Total amount of MnP) x 100

In Vitro Release Study

To assess the stability of the formulation and the release profile of MnP, an in vitro release study should be performed.

Protocol:

• Place a known concentration of the MnP liposome suspension in a dialysis bag with a suitable molecular weight cutoff.

• Immerse the dialysis bag in a release medium (e.g., PBS at pH 7.4 and pH 5.5 to simulate physiological and endosomal conditions, respectively).

• At predetermined time points, withdraw aliquots from the release medium and replace with fresh medium.

• Quantify the concentration of released MnP in the aliquots using UV-Vis spectroscopy or HPLC.

• Plot the cumulative percentage of MnP released over time.

In Vitro Cell Studies

Cell Viability Assay:

To evaluate the biocompatibility of the MnP liposomes, a cell viability assay (e.g., MTT or PrestoBlue assay) should be performed on both cancerous and non-cancerous cell lines.[18]

Cellular Uptake Study:

To confirm the uptake of the liposomes by cancer cells, fluorescence microscopy or flow cytometry can be used. This can be achieved by incorporating a fluorescently labeled lipid into the liposome formulation.

In Vivo Evaluation: Assessing Tumor Targeting and Efficacy

Preclinical in vivo studies are crucial for evaluating the tumor-targeting ability and therapeutic efficacy of the MnP liposome formulation.

Animal Model

A suitable tumor-bearing animal model (e.g., subcutaneous or orthotopic xenograft model in immunodeficient mice) should be established.

In Vivo Imaging

MRI:

• Administer the MnP liposomes intravenously to the tumor-bearing mice.

• Perform T1-weighted MRI scans at various time points post-injection to visualize the accumulation of the liposomes in the tumor.[11]

• The signal enhancement in the tumor region will provide a quantitative measure of liposome accumulation.

Near-Infrared Fluorescence (NIRF) Imaging:

If a NIRF dye is co-encapsulated in the liposomes, in vivo imaging can be performed to track the biodistribution of the liposomes in real-time.[19]

Biodistribution Study

• Following in vivo imaging, euthanize the animals at different time points.

• Harvest the major organs (tumor, liver, spleen, kidneys, heart, lungs).

• Quantify the amount of manganese in each organ using inductively coupled plasma mass spectrometry (ICP-MS). This will provide a detailed understanding of the biodistribution and clearance of the liposomes.

Efficacy Study (for Photodynamic Therapy)

• Once tumor accumulation of the MnP liposomes is confirmed by imaging, irradiate the tumor with light of the appropriate wavelength to activate the protoporphyrin IX.

• Monitor tumor growth over time in treated and control groups.

• Assess therapeutic efficacy by measuring tumor volume and animal survival.

Diagram 3: In Vivo Evaluation Workflow

Caption: A streamlined workflow for the in vivo assessment of MnP liposomes.

Advanced Considerations and Future Directions

The field of liposomal drug delivery is continually evolving. Researchers can further enhance the performance of MnP liposomes through several advanced strategies:

• Stimuli-Responsive Liposomes: These liposomes are designed to release their payload in response to specific triggers in the tumor microenvironment, such as low pH or the presence of certain enzymes.[20][21]

• Combination Therapy: Co-encapsulating a chemotherapeutic agent along with MnP can create a synergistic therapeutic effect.

• Sonoporation: The use of ultrasound to transiently permeabilize cell membranes can enhance the delivery of liposomal contents into tumor cells.[22][23][24] This technique, known as sonoporation, can be used in conjunction with MnP liposomes to improve therapeutic outcomes.[25][26]

Conclusion

The formulation of Manganese Protoporphyrin IX-loaded liposomes represents a sophisticated and promising approach for the targeted diagnosis and therapy of cancer. By leveraging the principles of nanomedicine and the unique pathophysiology of the tumor microenvironment, this platform has the potential to improve the precision and efficacy of cancer treatment. The protocols and scientific rationale presented in this guide provide a solid foundation for researchers and drug developers to explore and advance this exciting area of theranostics.

References

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• Pattni, B. S., et al. (2015). Current trends in the use of liposomes for tumor targeting. Heliyon.
• Yin, H., et al. (2014). Enhanced Permeability and Retention (EPR) Effect Based Tumor Targeting: The Concept, Application and Prospect. Journal of Solid Tumors.
• Sheikh, S., et al. (2011). Sonoporation, a redefined ultrasound modality as therapeutic aid: A review. Journal of Clinical and Experimental Dentistry.
• Kim, J., et al. (2013). Improving Conventional Enhanced Permeability and Retention (EPR)

• Fiveable. (2025). 2.3 Enhanced permeability and retention effect. Retrieved from [Link]

• Ruttala, H. B., et al. (2025). Enhancement of EPR Effect for Passive Tumor Targeting: Current Status and Future Perspectives. Pharmaceutics.
• Mitragotri, S. (2005). Sonoporation, drug delivery, and gene therapy. Advanced Drug Delivery Reviews.

• The Ilovitsh Lab. (n.d.). Sonoporation for drug and gene delivery. Retrieved from [Link]

• Dadwal, A., et al. (2019). Passive and active targeting in cancer therapy by liposomes and lipid nanoparticles. Journal of Drug Targeting.
• Torchilin, V. P. (2008). Passive and Active Drug Targeting: Drug Delivery to Tumors as an Example. Handbook of Experimental Pharmacology.
• Montagnare, M., et al. (2022).
• Al-Salami, H., et al. (2024).

• Encyclopedia.pub. (2023). Conventional Liposomal Formulation Methods. Retrieved from [Link]

• Preprints.org. (2025). Targeting Strategies in Liposomal Drug Delivery. Retrieved from [Link]

• Jackson, L. S., et al. (1985). Manganese protoporphyrin IX. A potential intravenous paramagnetic NMR contrast agent: preliminary communication.

• Gutenberg Open Science. (n.d.). LIPOSOMES FOR DRUG DELIVERY. Retrieved from [Link]

• Wang, Y., et al. (2020). Fusogenic liposome-enhanced cytosolic delivery of magnetic nanoparticles. Nanoscale Advances.

• IT Medical Team. (n.d.). Passive and Active Targeting in Tumor Microenvironment. Retrieved from [Link]

• SSRN. (n.d.). LIPOSOMES: A NOVEL DRUG DELIVERY SYSTEM. Retrieved from [Link]

• Immunomart. (n.d.). Mn(II) protoporphyrin IX. Retrieved from [Link]

• Batinic-Haberle, I., et al. (2018). Mn Porphyrin-Based Redox-Active Drugs: Differential Effects as Cancer Therapeutics and Protectors of Normal Tissue Against Oxidative Injury. Antioxidants & Redox Signaling.
• Mohapatra, J., et al. (2021). Optimization of the Preparation of Magnetic Liposomes for the Combined Use of Magnetic Hyperthermia and Photothermia in Dual Magneto-Photothermal Cancer Therapy.
• Ogawa, M., et al. (2012). In vivo NIRF imaging of tumor targetability of nanosized liposomes in tumor-bearing mice.
• Viglianti, B. L., et al. (2006). Chemodosimetry of in vivo tumor liposomal drug concentration using MRI. Magnetic Resonance in Medicine.
• Kim, H. J., et al. (2024). Water-Soluble Mn(III)-Porphyrins with High Relaxivity and Photosensitization.
• Al-Salami, H., et al. (2022). Liposomes for Cancer Theranostics. Cancers.
• McCarthy, J. R., & Weissleder, R. (2010). Paramagnetic Liposome Nanoparticles for Cellular and Tumour Imaging. Contrast Media & Molecular Imaging.
• Ciszewski, W. M., et al. (2025).
• Mulder, W. J. M., et al. (2006). Paramagnetic and fluorescent liposomes for target-specific imaging and therapy of tumor angiogenesis. NMR in Biomedicine.

• ResearchGate. (n.d.). A biocompatible redox MRI probe based on a Mn(ii)/Mn(iii) porphyrin. Retrieved from [Link]

• ResearchGate. (n.d.). Tumor imaging after ultramagnetic liposomes intravenous administration... Retrieved from [Link]

• ResearchGate. (n.d.). Development of Mn porphyrins towards analogs of optimized efficacy,... Retrieved from [Link]

• Kievit, F. M., et al. (2013). Development of a Novel Lipophilic, Magnetic Nanoparticle for in Vivo Drug Delivery.

• ResearchGate. (n.d.). Synthesis and characterization of Lipo[MNP@m-SiO2] particle. A.... Retrieved from [Link]

• ResearchGate. (n.d.). In vitro characterization of liposomes. (A) Particle size distribution,... Retrieved from [Link]

• Al-Salami, H., et al. (2022).
• Truzzi, E., et al. (2021). Preparation, Characterization, and Preliminary In Vitro Testing of Nanoceria-Loaded Liposomes. Molecules.
• Vaghasia, N., & Federman, N. (2017). Liposomes for Targeting Cancer: One Step Closer to the Holy Grail. Journal of Cancer Science & Therapy.
• Al-Salami, H., et al. (2021). Smart Stimuli-Responsive Liposomal Nanohybrid Systems: A Critical Review of Theranostic Behavior in Cancer. Pharmaceutics.
• Skalickova, S., et al. (2021). Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols.
• Shari, T., et al. (2025). Formulation and In Vitro Characterization of Granulocyte-Colony-Stimulating-Factor-Loaded Liposomes: Future Prospective in Reproductive Medicine. Pharmaceutics.

• Avanti Polar Lipids. (n.d.). Liposome Preparation. Retrieved from [Link]

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Application Notes and Protocols for MnPPIX as a Non-Gadolinium MRI Contrast Agent

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The landscape of magnetic resonance imaging (MRI) is continually evolving, driven by the demand for safer and more effective contrast agents. Concerns over gadolinium-based contrast agents (GBCAs), including gadolinium deposition in the brain and other tissues, have catalyzed the search for viable alternatives. Manganese-based contrast agents have emerged as a promising substitute due to manganese's inherent paramagnetic properties and its role as an essential biological trace element. This document provides a comprehensive guide to the use of Manganese(III) protoporphyrin IX (MnPPIX) as a non-gadolinium T1 contrast agent. We will delve into the underlying principles of MnPPIX-based contrast enhancement, provide detailed protocols for its characterization and application, and offer insights into data interpretation and troubleshooting.

I. Introduction: The Case for a Non-Gadolinium Alternative

Magnetic resonance imaging is a cornerstone of modern diagnostic medicine, offering unparalleled soft-tissue contrast.[1][2] The diagnostic power of MRI is often augmented by the use of contrast agents, which alter the relaxation times of water protons in their vicinity, thereby enhancing the signal from specific tissues or pathologies. For decades, gadolinium-based chelates have been the gold standard for T1-weighted contrast enhancement. However, the discovery of gadolinium retention in patients, even those with normal renal function, has raised safety concerns and prompted regulatory scrutiny.[3][4]

This has created a critical need for effective and safer alternatives. Manganese, an essential element with five unpaired electrons in its Mn(II) state, offers a compelling alternative.[2][5] The human body possesses natural mechanisms for the processing and excretion of manganese, mitigating the risk of long-term retention of a foreign substance.[3] Manganese porphyrins, such as MnPPIX, represent a class of manganese-based agents with high stability and relaxivity.[6][7] The porphyrin macrocycle securely chelates the manganese ion, reducing the likelihood of toxic free manganese release in vivo.[6][7]

These application notes will provide researchers with the foundational knowledge and practical protocols to effectively utilize MnPPIX in preclinical MRI studies.

II. MnPPIX: Mechanism of Action and Key Attributes

A. Principle of T1 Contrast Enhancement

The efficacy of a T1 contrast agent is quantified by its relaxivity (r1), which is the measure of its ability to increase the longitudinal relaxation rate (1/T1) of water protons. MnPPIX, a paramagnetic complex, functions by interacting with water molecules. The unpaired electrons of the manganese ion create a fluctuating magnetic field that enhances the relaxation of nearby water protons. This shortening of the T1 relaxation time results in a brighter signal on T1-weighted MR images.

B. The Role of the Porphyrin Structure

The protoporphyrin IX macrocycle is not merely a carrier for the manganese ion. Its structure and chemical properties contribute significantly to the efficacy and safety of MnPPIX as a contrast agent.

• Stability: The porphyrin ring forms a highly stable complex with the Mn(III) ion, which is crucial for preventing the release of free manganese in the body.[6][7] This high kinetic inertness is a significant advantage over some other manganese chelates.[6][7]

• Biocompatibility: Protoporphyrin IX is a naturally occurring precursor to heme, a vital component of hemoglobin.[8][9] This inherent biological relevance suggests a favorable biocompatibility profile.

• Modifiability: The peripheral functional groups on the protoporphyrin IX molecule can be chemically modified to alter its solubility, biodistribution, and targeting capabilities.[8]

Diagram: Mechanism of MnPPIX T1 Contrast Enhancement

Caption: Interaction of water with the Mn³⁺ center in MnPPIX shortens T1 relaxation, producing a bright MRI signal.

III. Synthesis and Characterization of MnPPIX

A. Synthesis of Manganese(III) Protoporphyrin IX Chloride

This protocol describes the insertion of manganese into the protoporphyrin IX free base.

Materials:

• Protoporphyrin IX

• Manganese(II) chloride (MnCl₂)

• Dimethylformamide (DMF)

• Chloroform

• Methanol

• Sodium acetate

Protocol:

• Dissolution: Dissolve protoporphyrin IX in a minimal amount of DMF in a round-bottom flask.

• Metalation: Add an excess of manganese(II) chloride and sodium acetate to the solution. The sodium acetate acts as a base to facilitate the reaction.

• Reflux: Heat the mixture to reflux and monitor the reaction progress using UV-Vis spectroscopy. The characteristic Soret peak of the free porphyrin will shift upon metal insertion.

• Purification: After the reaction is complete, cool the mixture and precipitate the product by adding water.

• Washing: Collect the precipitate by filtration and wash thoroughly with water and methanol to remove unreacted salts and solvent.

• Drying: Dry the purified MnPPIX product under vacuum.

For a more detailed synthesis procedure, refer to established literature on metalloporphyrin synthesis.[10][11]

B. Quality Control and Characterization

Ensuring the purity and integrity of the synthesized MnPPIX is critical for reliable and reproducible results.

Parameter	Method	Purpose	Expected Outcome
Purity	High-Performance Liquid Chromatography (HPLC)	To assess the presence of unreacted starting materials or byproducts.	A single major peak corresponding to MnPPIX.
Identity	UV-Vis Spectroscopy	To confirm the insertion of manganese into the porphyrin ring.	A characteristic Soret peak for Mn(III) porphyrins (around 460-480 nm).
Identity	Mass Spectrometry (MS)	To confirm the molecular weight of the MnPPIX complex.	A peak corresponding to the expected mass of MnPPIX.
Metal Content	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	To quantify the manganese concentration in the final product.	The measured manganese content should match the theoretical value.
Stability	Stability study in relevant biological media (e.g., PBS, serum)	To assess the kinetic inertness and prevent demetalation.	Minimal change in the UV-Vis spectrum over time.[7][12]

IV. In Vitro Characterization: Protocols and Data

A. Relaxivity Measurement

The longitudinal relaxivity (r1) is a key performance metric for a T1 contrast agent.

Materials:

• MnPPIX stock solution of known concentration

• Phosphate-buffered saline (PBS) or other relevant buffer

• MRI scanner

• NMR tubes or a multi-well plate

Protocol:

• Sample Preparation: Prepare a series of dilutions of the MnPPIX stock solution in PBS, covering a concentration range relevant for in vivo studies (e.g., 0.05 to 1 mM). Also include a blank sample (PBS only).

• MRI Acquisition:

  • Place the samples in the MRI scanner.

  • Acquire T1 relaxation time measurements for each sample using an inversion recovery or saturation recovery pulse sequence.[13][14]

• Data Analysis:

  • Calculate the relaxation rate (R1 = 1/T1) for each sample.

  • Plot the relaxation rate (R1) as a function of the MnPPIX concentration.

  • The slope of the resulting linear fit represents the longitudinal relaxivity (r1) in units of mM⁻¹s⁻¹.[13]

Diagram: Workflow for Relaxivity Measurement

Caption: Step-by-step process for determining the r1 relaxivity of MnPPIX.

B. Biocompatibility and Cytotoxicity Assessment

Before in vivo application, it is essential to evaluate the potential toxicity of MnPPIX on living cells. The MTT assay is a common method for assessing cell metabolic activity as an indicator of cell viability.[15]

Materials:

• Cell line of interest (e.g., a relevant cancer cell line or normal cell line)

• Cell culture medium and supplements

• MnPPIX stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or SDS in HCl)

• 96-well plates

• Plate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.[15]

• Treatment: Replace the medium with fresh medium containing various concentrations of MnPPIX. Include a vehicle control (medium only) and a positive control for cytotoxicity (e.g., a known toxic substance).[16]

• Incubation: Incubate the cells with the MnPPIX solutions for a specified period (e.g., 24, 48, or 72 hours).[17]

• MTT Addition: Add MTT solution to each well and incubate for a few hours. Viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (typically around 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each MnPPIX concentration relative to the vehicle control.

V. In Vivo MRI: Protocols and Considerations

A. Animal Handling and Preparation

All animal experiments must be conducted in accordance with approved institutional animal care and use committee (IACUC) protocols.

• Animal Model: Select an appropriate animal model for the research question (e.g., a tumor-bearing mouse model for cancer imaging).

• Anesthesia: Anesthetize the animal using a suitable anesthetic agent (e.g., isoflurane) to prevent motion artifacts during imaging.

• Physiological Monitoring: Monitor the animal's vital signs (e.g., respiration, temperature) throughout the imaging procedure.

B. MnPPIX Administration

Formulation:

• Dissolve the purified MnPPIX in a biocompatible vehicle, such as sterile saline or PBS.

• Ensure the pH of the solution is adjusted to physiological levels (around 7.4).

• The solution should be sterile-filtered before injection.

Administration Route and Dose:

• The most common route of administration for MRI contrast agents is intravenous (IV) injection (e.g., via the tail vein in mice).[18]

• The optimal dose of MnPPIX will depend on its relaxivity and the specific application. A typical starting dose for preclinical imaging is in the range of 0.05 to 0.1 mmol/kg.

C. MRI Parameters

• Pulse Sequence: A T1-weighted spin-echo or gradient-echo sequence is typically used to visualize the contrast enhancement from MnPPIX.

• Imaging Planes: Acquire images in multiple planes (axial, coronal, sagittal) to accurately localize the contrast enhancement.

• Pre- and Post-Contrast Imaging: It is essential to acquire a set of T1-weighted images before the injection of MnPPIX (pre-contrast) to serve as a baseline. A series of post-contrast images should then be acquired at various time points after injection to observe the pharmacokinetics and biodistribution of the agent.

D. Image Analysis

• Region of Interest (ROI) Analysis: Draw ROIs on the pre- and post-contrast images in the tissues of interest (e.g., tumor, liver, kidney).

• Signal Enhancement Calculation: Calculate the percentage of signal enhancement in each ROI using the following formula:

  • % Signal Enhancement = [(SI_post - SI_pre) / SI_pre] * 100

  • Where SI_post is the signal intensity in the ROI after contrast administration and SI_pre is the signal intensity before.

VI. Data Analysis and Interpretation

A. Relaxivity Calculation

As described in the protocol, the r1 relaxivity is the slope of the plot of 1/T1 versus concentration. A higher r1 value indicates a more efficient T1 contrast agent.

B. Cytotoxicity Data Analysis

Plot the percentage of cell viability as a function of MnPPIX concentration. The IC50 value (the concentration at which 50% of cells are non-viable) can be calculated to quantify the cytotoxicity. A high IC50 value suggests low toxicity.

C. In Vivo Image Interpretation

The pattern of signal enhancement in the post-contrast images provides information about the biodistribution and pharmacokinetics of MnPPIX. For example, enhancement in a tumor may indicate leaky vasculature and accumulation of the agent in the tumor interstitium. Enhancement in the liver and kidneys indicates the routes of clearance.[2][18]

VII. Troubleshooting

Problem	Possible Cause	Solution
Low relaxivity	Inaccurate concentration measurement. Aggregation of MnPPIX in solution.	Verify the concentration of the stock solution using ICP-MS. Ensure complete dissolution of MnPPIX; consider using a small amount of a biocompatible co-solvent if necessary.
High cytotoxicity	Presence of impurities in the MnPPIX sample. High concentration of free manganese.	Purify the MnPPIX sample further using techniques like HPLC. Verify the stability of the complex to ensure minimal demetalation.
Poor in vivo contrast enhancement	Suboptimal dose of MnPPIX. Rapid clearance of the agent. Incorrect timing of post-contrast imaging.	Perform a dose-response study to determine the optimal dose. Characterize the pharmacokinetics to determine the optimal imaging window.
Image artifacts	Animal motion. Susceptibility artifacts.	Ensure adequate anesthesia and monitoring. Use appropriate shimming and pulse sequences to minimize susceptibility effects.

VIII. Conclusion

MnPPIX presents a promising platform for the development of a new class of non-gadolinium MRI contrast agents. Its high stability, inherent biocompatibility, and tunable properties make it an attractive candidate for a wide range of preclinical imaging applications. By following the detailed protocols and guidelines outlined in these application notes, researchers can confidently and effectively utilize MnPPIX to advance their imaging studies while contributing to the development of safer MRI contrast agents.

IX. References

• anticancer activity of Mn porphyrin-based SOD mimics through ascorbate-dependent and -independent routes - PMC. Available at: [Link]

• Manganese porphyrin complexes. I. Synthesis and spectroscopy of manganese(III) protoporphyrin IX dimethyl ester halides | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Manganese(III) porphyrins complexed with P22 virus-like particles as T1-enhanced contrast agents for magnetic resonance imaging - PMC. Available at: [Link]

• MIT Open Access Articles In vivo imaging with a cell-permeable porphyrin-based MRI contrast agent. Available at: [Link]

• Smart MRI Agents for Detecting Extracellular Events In Vivo: Progress and Challenges. Available at: [Link]

• MIT Open Access Articles In Vivo Imaging with a Cell-Permeable Porphyrin-Based MRI Contrast. Available at: [Link]

• A Manganese Porphyrin Platform for the Design and Synthesis of Molecular and Targeted MRI Contrast Agents - TSpace. Available at: [Link]

• A Manganese Porphyrin Platform for the Design and Synthesis of Molecular and Targeted MRI Contrast Agents - PMC. Available at: [Link]

• A Manganese Porphyrin Platform for the Design and Synthesis of Molecular and Targeted MRI Contrast Agents - ResearchGate. Available at: [Link]

• Biodistribution and PET Imaging of pharmacokinetics of manganese in mice using ... - PMC - NIH. Available at: [Link]

• Manganese-based MRI contrast agents: past, present and future - PMC - NIH. Available at: [Link]

• Design of a New Catalyst, Manganese(III) Complex, for the Oxidative Degradation of Azo Dye Molecules in Water Using Hydrogen Peroxide - MDPI. Available at: [Link]

• Protoporphyrin IX - Wikipedia. Available at: [Link]

• In Vivo Positive Magnetic Resonance Imaging of Brain Cancer (U87MG) Using Folic Acid-Conjugated Polyacrylic Acid-Coated Ultrasmall Manganese Oxide Nanoparticles - MDPI. Available at: [Link]

• Cytotoxicity Assay Protocol. Available at: [Link]

• Synthesis and in vitro and in vivo evaluation of manganese(III) porphyrin-dextran as a novel MRI contrast agent - PubMed. Available at: [Link]

• Pharmacokinetic and Pharmacodynamic Analysis of Protoporphyrin IX for Enhancing its Efficacy in Photodynamic Therapy - Iranian Journal of Medical Physics. Available at: [Link]

• Protoporphyrin IX plasma and blood pharmacokinetics and brain tumor distribution determined by a validated LC–MS/MS method - PMC. Available at: [Link]

• The Redox-Active Manganese(III) Porphyrin, MnTnBuOE-2-PyP5+, Impairs the Migration and Invasion of Non-Small Cell Lung Cancer Cells, Either Alone or Combined with Cisplatin - PMC. Available at: [Link]

• Methodology for determination of contrast agent relaxivity using MRI. Available at: [Link]

• (PDF) Biodistribution and PET Imaging of pharmacokinetics of manganese in mice using Manganese-52 - ResearchGate. Available at: [Link]

• Development of Water-Soluble Mn(III) Porphyrin as Extracellular MRI Contrast Agents: Optimizing Relaxivity at High Magnetic Field. Available at: [Link]

• "Biodistribution and PET Imaging of pharmacokinetics of manganese in mi" by A. Lake Wooten, Tolulope A. Aweda et al. - Digital Commons@Becker. Available at: [Link]

• Manganese Protoporphyrin IX Reconstituted Myoglobin Capable of Epoxidation of C=C Bond with Oxone ® | Request PDF - ResearchGate. Available at: [Link]

• Manganese protoporphyrin IX reconstituted myoglobin capable of epoxidation of the C [[double bond, length as m-dash]] C bond with Oxone® - Inorganic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• How can I measure relaxivities of mri constrast agents? - ResearchGate. Available at: [Link]

• relaxivity measurement of porphyrin-based magnetic resonance imaging (mri) contrast agents - sibran.ru. Available at: [Link]

• Might manganese make gadolinium obsolete for MRI scans? - Reveal Pharmaceuticals. Available at: [Link]

• Mn-Based MRI Contrast Agents: An Overview - PMC - NIH. Available at: [Link]

• Facile construction of manganese-based contrast agent with high T1 relaxivity for magnetic resonance imaging via flash technolog - Semantic Scholar. Available at: [Link]

• Protocol IncuCyte® Cytotoxicity Assay - Sartorius. Available at: [Link]

• Novel MRI Contrast Agent Sidesteps Toxic Effects of Current Products. Available at: [Link]

• Cytotoxicity of hydrogen peroxide: Treatment of the PC3 prostatic tumour cell line with H 2 O 2 and measurement of metabolic activity. - Biomodel. Available at: [Link]

• Physicochemical Stability of Hospital Parenteral Nutrition Solutions: Effect of Changes in Composition and Storage Protocol - MDPI. Available at: [Link]

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• 1. mdpi.com [mdpi.com]
• 2. Manganese-based MRI contrast agents: past, present and future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. itnonline.com [itnonline.com]
• 4. Physicochemical Stability of Hospital Parenteral Nutrition Solutions: Effect of Changes in Composition and Storage Protocol [mdpi.com]
• 5. Mn-Based MRI Contrast Agents: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 7. researchgate.net [researchgate.net]
• 8. Protoporphyrin IX: A Primer | Frontier Specialty Chemicals [frontierspecialtychemicals.com]
• 9. Protoporphyrin IX - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. A Manganese Porphyrin Platform for the Design and Synthesis of Molecular and Targeted MRI Contrast Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. sibran.ru [sibran.ru]
• 15. Ascorbate-dependent and ascorbate-independent Mn porphyrin cytotoxicity: anticancer activity of Mn porphyrin-based SOD mimics through ascorbate-dependent and -independent routes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cytotoxicity assay [biomodel.uah.es]
• 17. The Redox-Active Manganese(III) Porphyrin, MnTnBuOE-2-PyP5+, Impairs the Migration and Invasion of Non-Small Cell Lung Cancer Cells, Either Alone or Combined with Cisplatin - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Biodistribution and PET Imaging of pharmacokinetics of manganese in mice using Manganese-52 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: MnPPIX-Based Electrochemical Sensors for Superoxide Detection

Executive Summary

Superoxide anion (

), the primary reactive oxygen species (ROS) generated in cellular respiration, is a critical biomarker for oxidative stress, implicated in carcinogenesis, neurodegeneration, and inflammation. Traditional detection methods (ESR, chemiluminescence) lack the spatial resolution and real-time capability required for dynamic biological monitoring.

This guide details the engineering of a biomimetic electrochemical sensor using Manganese Protoporphyrin IX (MnPPIX). MnPPIX acts as a robust mimic of the enzyme Superoxide Dismutase (SOD), catalyzing the dismutation of superoxide. By immobilizing MnPPIX within a conductive Multi-Walled Carbon Nanotube (MWCNT) and Chitosan (CS) matrix, this protocol achieves a sensor with high sensitivity, sub-micromolar detection limits, and critical selectivity against common biological interferents like ascorbic acid (AA) and uric acid (UA).

Mechanism of Action

The sensor operates on a mediated electrochemical reduction mechanism. Unlike enzymes which can denature, MnPPIX is a stable metalloporphyrin that shuttles electrons between the electrode and the superoxide radical.

The Catalytic Cycle

• Electrochemical Reduction: At a specific cathodic potential (typically -0.3 V vs. Ag/AgCl), the Manganese center is reduced from Mn(III) to Mn(II) by the electrode.

• Chemical Catalysis (The Sensing Step): The generated Mn(II) species reacts rapidly with the superoxide anion in the solution/biological milieu.

• Signal Generation: The regeneration of Mn(III) allows the cycle to repeat. The flow of electrons required to maintain the Mn(II) state constitutes the catalytic reduction current , which is directly proportional to the concentration of superoxide.

Why Cathodic Detection? Most biological interferents (Ascorbic Acid, Uric Acid, Dopamine) are electroactive at positive (anodic) potentials. By operating the sensor at a negative potential (reduction mode), we inherently minimize interference from these oxidizable species, ensuring high selectivity.

Experimental Protocol: Sensor Fabrication

Materials & Reagents[1]

• Active Catalyst: Manganese(III) Protoporphyrin IX chloride (MnPPIX).

• Conductive Mediator: Multi-Walled Carbon Nanotubes (MWCNTs) (>95% purity, OD 10-20 nm).

• Binder: Low molecular weight Chitosan (CS).

• Solvent: 1.0% (v/v) Acetic Acid solution.

• Electrode: Glassy Carbon Electrode (GCE, 3 mm diameter).

• Buffer: 0.1 M Phosphate Buffered Saline (PBS), pH 7.4 (degassed with

  ).

Electrode Preparation Workflow

Step 1: GCE Pre-treatment (Critical for Electron Transfer)

• Polish the GCE surface with 0.3

  and then 0.05 alumina slurry on a microcloth pad.

• Sonicate in ethanol for 3 minutes, followed by ultrapure water for 3 minutes to remove alumina residues.

• Validation: Perform Cyclic Voltammetry (CV) in 5 mM

  /0.1 M KCl.[1] A peak separation ( ) of <80 mV indicates a clean, active surface.

Step 2: Ink Formulation

• Chitosan Solution: Dissolve 5 mg Chitosan in 1 mL of 1% acetic acid. Sonicate for 30 mins until clear.

• Composite Ink: Add 1 mg MWCNTs and 1 mg MnPPIX to 1 mL of the Chitosan solution.

• Dispersion: Sonicate the mixture for 1 hour. Note: The solution must be homogenous and black. MWCNTs facilitate electron transfer, while Chitosan prevents leaching of MnPPIX.

Step 3: Drop-Casting & Immobilization

• Drop-cast 5-10

  of the MnPPIX/MWCNT/CS ink onto the center of the polished GCE.

• Cover with a beaker to prevent dust contamination but allow airflow.

• Dry at room temperature for 4-6 hours (or overnight) until a stable film forms.

Fabrication Diagram (Graphviz)

Caption: Schematic workflow for the fabrication of the MnPPIX-based biomimetic sensor.

Electrochemical Characterization & Sensing

Cyclic Voltammetry (CV) Characterization

Before sensing, the redox behavior of the immobilized MnPPIX must be confirmed.

• Setup: Three-electrode system (Modified GCE Working, Pt Wire Counter, Ag/AgCl Reference).

• Electrolyte: 0.1 M PBS (pH 7.4),

  saturated.

• Scan Rate: 100 mV/s.

• Range: +0.2 V to -0.6 V.

• Expected Result: A pair of quasi-reversible redox peaks should appear around -0.35 V vs Ag/AgCl . This corresponds to the

  couple.[2][3][4][5]

  • Troubleshooting: If peaks are absent, the MWCNT network may be discontinuous. Increase MWCNT loading or sonication time.

Superoxide Detection Protocol (Amperometry)

Since

is unstable (half-life ~seconds), it must be generated in situ for calibration.

Generation Method: Xanthine/Xanthine Oxidase (XOD) enzymatic system.

• Reaction:

Measurement Steps:

• Technique: Amperometry (i-t curve).

• Applied Potential: Set potential to -0.35 V (or the peak reduction potential found in CV).

• Baseline: Allow background current to stabilize in 10 mL PBS (stirred).

• Analyte Addition:

  • Add Xanthine (substrate) to a final concentration of 0.5 mM.

  • Sequentially inject aliquots of Xanthine Oxidase (XOD). The concentration of

    generated is proportional to the XOD activity added.

  • Alternative Calibration: Use a saturated solution of Potassium Superoxide (

    ) in dry DMSO for direct concentration calibration (requires strict anhydrous handling for the stock).

Sensing Mechanism Diagram

Caption: The "Ping-Pong" catalytic mechanism. The electrode reduces Mn(III) to Mn(II), which then reduces superoxide to peroxide, regenerating Mn(III).

Data Analysis & Validation

Performance Metrics

Summarize your data using the following metrics. Typical values for this sensor architecture are provided for benchmarking.

Parameter	Typical Performance	Calculation Method
Working Potential	-0.30 to -0.40 V (vs Ag/AgCl)	Determined via CV ( of Mn couple)
Linear Range	0.5 – 100	Plot Current ( ) vs. Concentration ( )
Sensitivity	~200 nA/	Slope of the calibration curve / Electrode Area
Limit of Detection (LOD)	< 50 nM
Response Time	< 5 seconds	Time to reach 95% of steady-state current

Interference Testing (Trustworthiness Check)

To validate the sensor for biological use, perform an interference test at the working potential (-0.35 V).

• Stabilize sensor in PBS.

• Inject Superoxide (Signal should increase).

• Inject Ascorbic Acid (0.1 mM) (Signal should remain stable).

• Inject Uric Acid (0.1 mM) (Signal should remain stable).

• Inject

  (Check for cross-reactivity; usually low at this potential).

Note: Since AA and UA are oxidized at positive potentials (+0.2 to +0.4 V), operating at -0.35 V provides inherent selectivity.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Redox Peaks in CV	MnPPIX leached out or ink too thick.	Use higher molecular weight Chitosan or dry longer. Ensure film is thin.
High Background Current	Oxygen reduction interference.	Thoroughly degas buffer with for 20 mins before measurement.
Slow Response Time	Diffusion barrier in Chitosan.	Reduce Chitosan concentration in the ink (try 0.5%).
Signal Drift	Fouling of electrode surface.	Rinse electrode with distilled water between runs; store in PBS when not in use.

References

• Batinic-Haberle, I., et al. (2015). "SOD mimics: Chemistry, pharmacology, and therapeutic potential." Antioxidants & Redox Signaling.[1]

• Gao, F., et al. (2025). "Electrochemical Detection of Superoxide Anion Released by Living Cells by Manganese(III) Tetraphenyl Porphine as Superoxide Dismutase Mimic." ResearchGate.

• Rajesh, et al. (2026). "Electrochemical sensor for simultaneous measurement of nitrite and superoxide anion radical using superoxide dismutase-mimetic manganese(III) porphyrin." Sensor Letters.

• Mourzina, Y., & Offenhäusser, A. (2020). "Synthesizing Electrodes Into Electrochemical Sensor Systems." Frontiers in Materials.

• Mirzaei, A., et al. (2017). "Nanomaterials-based electrochemical sensors for superoxide anion detection: A review." Microchimica Acta.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Oligonuclear Manganese Complexes with Multiple Redox Properties for High-Contrast Electrochromism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Mechanism of Action, Bioavailability and Therapeutic Effects of Mn Porphyrin-Based Redox Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redox-Activated Manganese-Based MR Contrast Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note &amp; Protocols: Solubilization of Hydrophobic Metalloporphyrins for Cell Culture

Abstract

Hydrophobic metalloporphyrins are a class of molecules with significant potential in biomedical research, particularly in photodynamic therapy (PDT), bioimaging, and catalysis.[1][2] However, their inherent low aqueous solubility presents a major obstacle for their application in biological systems, leading to aggregation, low bioavailability, and unpredictable results in cell-based assays. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on effective methods to solubilize these challenging compounds for consistent and reliable use in cell culture. We will delve into the mechanistic rationale behind various solubilization strategies, from simple solvent-based approaches to more complex surfactant and nanoparticle formulations. Detailed, field-tested protocols are provided for each method, alongside a comparative analysis and troubleshooting guide to empower researchers to select and optimize the most suitable approach for their specific metalloporphyrin and cell model.

The Challenge: Why Metalloporphyrins Resist Aqueous Environments

The core structure of a porphyrin is a large, aromatic macrocycle, which is fundamentally hydrophobic. While the addition of a central metal ion and peripheral substituents can modulate its properties, many synthetic metalloporphyrins remain highly lipophilic.[2][3] When introduced into aqueous solutions like cell culture media, these molecules exhibit a strong tendency to aggregate via π-π stacking. This aggregation not only quenches their unique photophysical properties but also leads to the formation of precipitates that are biologically unavailable and can introduce artifacts into experiments.[1]

The primary goal of any solubilization strategy is to overcome the intermolecular attractive forces between metalloporphyrin molecules and effectively disperse them on a molecular level within the aqueous medium, ensuring their availability for cellular interaction and uptake.

Strategy 1: Organic Co-Solvents (The Direct Approach)

The most straightforward method for solubilizing hydrophobic compounds is to use a water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is the most common choice in cell culture due to its exceptional ability to dissolve a wide range of both non-polar and polar compounds.[4][5]

Causality & Rationale: DMSO is a small, polar aprotic solvent that can disrupt the self-association of metalloporphyrin molecules.[4][5] It forms a solvation shell around the compound, preventing aggregation and allowing for the creation of a concentrated stock solution. This stock can then be diluted to a final working concentration in the aqueous cell culture medium.

Advantages:

• Simplicity and Speed: A quick and easy method for preparing stock solutions.

• High Solubilizing Power: Effective for a vast array of hydrophobic compounds.[4]

Limitations & Considerations:

• Cytotoxicity: DMSO can be toxic to cells at higher concentrations. It is crucial to keep the final concentration in the cell culture medium low, typically below 0.5% (v/v) , although the exact tolerance is cell-line dependent.[5][6]

• Biological Effects: Beyond overt toxicity, DMSO can influence cellular processes, including differentiation, membrane permeability, and gene expression.[6][7] It is imperative to include a vehicle control (media with the same final concentration of DMSO) in all experiments.

• Precipitation upon Dilution: Rapid dilution of a concentrated DMSO stock into aqueous media can cause the metalloporphyrin to "crash out" of solution as it moves from a favorable organic environment to an unfavorable aqueous one. This is a common point of failure.

Protocol 1: Preparation of Metalloporphyrin Stock using DMSO

Materials:

• Hydrophobic Metalloporphyrin (powder form)

• Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or glass vials

• Vortex mixer

• Warming block or water bath (optional)

Procedure:

• Determine Target Stock Concentration: Aim for a stock concentration that is 200x to 1000x the final desired working concentration. A common starting point is 1-10 mM.

• Weigh Compound: Carefully weigh the required amount of metalloporphyrin powder and place it in a sterile amber vial. Amber vials are recommended to protect photosensitive compounds.

• Add DMSO: Add the calculated volume of anhydrous DMSO to the vial. It is critical to use anhydrous DMSO as water contamination can reduce solubilization efficacy.[8]

• Solubilize: Tightly cap the vial and vortex vigorously for 1-2 minutes. If the compound does not fully dissolve, gentle warming (37-40°C) and intermittent vortexing can be applied.[8] Visually inspect against a light source to ensure no solid particles remain.

• Sterilization: The resulting stock solution is typically considered sterile due to the nature of DMSO. It does not need to be filter-sterilized, which can lead to loss of the compound on the filter membrane.

• Storage: Store the stock solution in small aliquots at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.

• Preparation of Working Solution:

  • Thaw an aliquot of the stock solution at room temperature.

  • Pre-warm the cell culture medium to 37°C.

  • To prevent precipitation, perform a serial or stepwise dilution. First, dilute the DMSO stock 1:10 or 1:20 in pre-warmed medium, vortexing immediately.

  • Add this intermediate dilution to the final volume of cell culture medium while gently swirling the medium. This gradual reduction in DMSO concentration helps maintain solubility.

  • Visually inspect the final working solution for any signs of precipitation or cloudiness before adding it to the cells.

Strategy 2: Surfactant-Mediated Solubilization (Micellar Encapsulation)

Surfactants are amphiphilic molecules that can form microscopic spherical structures called micelles in aqueous solutions above a certain concentration known as the Critical Micelle Concentration (CMC). These micelles have a hydrophobic core and a hydrophilic shell, making them ideal vehicles for encapsulating and dispersing hydrophobic compounds.[9]

Causality & Rationale: The hydrophobic metalloporphyrin partitions into the lipophilic core of the micelle, effectively shielding it from the aqueous environment. The hydrophilic shell of the micelle interfaces with the water, rendering the entire complex water-soluble. Pluronic® F-127 and Cremophor® EL are two surfactants commonly used for this purpose.

• Pluronic® F-127 (Poloxamer 407): A non-ionic triblock copolymer with a central hydrophobic polyoxypropylene (PPO) block and two flanking hydrophilic polyoxyethylene (PEO) blocks.[9] It is generally considered biocompatible and exhibits low cellular toxicity.[9][10]

• Cremophor® EL: A polyethoxylated castor oil derivative used as a vehicle for many poorly soluble drugs.[11][12] However, it is known to have significant biological effects and can induce hypersensitivity reactions and cytotoxicity.[11][12][13] Its use requires careful consideration and robust controls.

Table 1: Comparison of Common Surfactants for Cell Culture Applications

Surfactant	Type	Typical Final Concentration	Key Advantages	Key Disadvantages
Pluronic® F-127	Non-ionic copolymer	0.02% - 0.1%	Low cytotoxicity, enhances cell loading.[10][14]	Can form gels at higher concentrations and temperatures.[9]
Cremophor® EL	Non-ionic	< 0.1%	High solubilizing capacity.	Known cytotoxicity, can induce hypersensitivity, affects membrane properties.[11][12][15]
Tween® 80	Non-ionic	< 0.1%	Widely used, relatively low cost.	Can be cytotoxic and may interfere with certain cellular assays.

Protocol 2: Solubilization using Pluronic® F-127

This protocol is adapted from established methods for solubilizing hydrophobic dyes and is highly effective for metalloporphyrins.[8][14]

Materials:

• Metalloporphyrin-DMSO stock solution (from Protocol 1)

• Pluronic® F-127, 20% (w/v) solution in DMSO

• Sterile microcentrifuge tubes

• Cell culture medium or physiological buffer (e.g., HBSS)

Procedure:

• Prepare Metalloporphyrin Stock: Prepare a 1-5 mM stock solution of the metalloporphyrin in anhydrous DMSO as described in Protocol 1.[14]

• Prepare Pluronic® F-127 Stock: Pluronic® F-127 can be purchased as a solution or prepared by dissolving the solid in DMSO, which may require heating to ~40-50°C.[8][14] Store the stock solution at room temperature; do not refrigerate , as this can cause it to solidify into a gel.[14] If it solidifies, gently warm to re-liquify before use.[14]

• Form the Complex: Immediately before use, in a sterile microcentrifuge tube, mix equal volumes of the metalloporphyrin-DMSO stock and the 20% Pluronic® F-127 solution.[14] For example, mix 5 µL of the metalloporphyrin stock with 5 µL of the Pluronic® F-127 stock.

• Vortex: Vortex the mixture briefly to ensure homogeneity. This step facilitates the initial encapsulation of the porphyrin within the surfactant molecules.

• Prepare Working Solution: Add the mixture from Step 3 dropwise to the pre-warmed (37°C) cell culture medium while gently swirling. Dilute to the final desired working concentration (e.g., 1-10 µM). The final concentration of Pluronic® F-127 should typically be kept at or below 0.1%.[8]

• Application to Cells: Remove the existing medium from your cell culture plate and replace it with the freshly prepared medium containing the solubilized metalloporphyrin.

Workflow for Pluronic® F-127 Solubilization

Sources

• 1. Modifications of Porphyrins and Hydroporphyrins for Their Solubilization in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. laboratorynotes.com [laboratorynotes.com]
• 5. btsjournals.com [btsjournals.com]
• 6. Dimethyl Sulfoxide: Morphological, Histological, and Molecular View on Developing Chicken Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New insights of dimethyl sulphoxide effects (DMSO) on experimental in vivo models of nociception and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. rjptonline.org [rjptonline.org]
• 10. Pluronic® F-127 | AAT Bioquest [aatbio.com]
• 11. selleckchem.com [selleckchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. biotium.com [biotium.com]
• 15. Cremophor EL | polyethoxylated surfactant | CAS# 61791-12-6 | InvivoChem [invivochem.com]

Introduction: The Imperative for High-Purity Manganese Protoporphyrin IX

An Application Guide to the Preparative Purification of Manganese Protoporphyrin IX by Reverse-Phase High-Performance Liquid Chromatography

Abstract: Manganese Protoporphyrin IX (MnPPIX) is a synthetic metalloporphyrin with significant applications in biomedical research and materials science, including its use as a catalyst and a potential MRI contrast agent. The biological and chemical functionality of MnPPIX is critically dependent on its purity. Impurities, such as unreacted free-base protoporphyrin IX or other metalloporphyrin species, can interfere with experimental outcomes. This document provides a comprehensive guide to the purification of MnPPIX using preparative reverse-phase high-performance liquid chromatography (RP-HPLC), detailing the underlying chemical principles, a robust step-by-step protocol, and strategies for method optimization and troubleshooting.

Protoporphyrin IX is a naturally occurring tetrapyrrole that serves as the precursor to heme and chlorophyll[1][2]. The insertion of a manganese ion into the porphyrin core yields Manganese Protoporphyrin IX, a complex that harnesses the catalytic and paramagnetic properties of the manganese center. For instance, Mn(III)-porphyrin complexes are investigated for their ability to enhance MRI contrast and catalyze oxidation reactions, such as converting hydrogen sulfide (H₂S) to polysulfides[3][4].

The synthesis of MnPPIX can result in a mixture of the desired product, unreacted starting material (protoporphyrin IX), and other side products. Achieving high purity (>95%) is therefore not merely a procedural step but a prerequisite for reliable downstream applications. RP-HPLC is the premier technique for this purpose, offering high-resolution separation of complex mixtures based on the differential partitioning of analytes between a nonpolar stationary phase and a polar mobile phase.

The Chromatographic Rationale: Selecting the Right Tools

The successful separation of MnPPIX from its related impurities hinges on exploiting the subtle differences in their physicochemical properties, primarily hydrophobicity.

The Stationary Phase: A Nonpolar Foundation

A reverse-phase C18 (octadecyl) column is the industry standard and the recommended choice for porphyrin separations[1][5][6]. The long alkyl chains of the C18 phase provide a highly hydrophobic surface. MnPPIX, with its large, aromatic macrocycle and propionic acid side chains, exhibits significant hydrophobicity, allowing for strong retention and effective separation from less hydrophobic impurities. While C8 columns are also used, C18 phases generally offer higher selectivity for the structural nuances found in porphyrin molecules[5].

The Mobile Phase: Driving the Separation

A gradient elution, where the concentration of an organic solvent is increased over time, is essential for resolving compounds with a wide range of polarities.

• Organic Modifiers (Solvent B): Acetonitrile and methanol are the most common organic solvents used for porphyrin separations[5][7]. Acetonitrile often yields sharper peaks and is an excellent choice. A combination of acetonitrile and methanol can also be employed to fine-tune selectivity[7][8].

• Aqueous Component (Solvent A) & Additives: The propionic acid groups on the protoporphyrin IX backbone can ionize, leading to poor peak shape (tailing) and unpredictable retention. To suppress this ionization, a low concentration of an acid, such as formic acid (FA) or acetic acid (AA), is added to the mobile phase[1][8][9]. An acidic mobile phase (pH ~3-4) ensures the carboxyl groups are protonated, rendering the molecule less polar and improving its interaction with the C18 stationary phase.

Experimental Protocol: From Crude Sample to Pure Compound

This section outlines a detailed, self-validating protocol for the purification of MnPPIX.

Workflow Overview

The entire purification process can be visualized as a sequential workflow, from initial sample preparation to final purity verification.

Caption: Overall workflow for MnPPIX purification.

Step-by-Step Methodology

A. Sample Preparation:

Manganese protoporphyrin IX is sparingly soluble in aqueous solutions but demonstrates good solubility in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF)[10].

• Dissolution: Weigh the crude MnPPIX solid. Add a minimal volume of high-purity DMSO or DMF to completely dissolve the solid. For example, start with 100-200 µL for every 10 mg of solid.

• Dilution: Dilute the concentrated stock solution with the HPLC's initial mobile phase composition (e.g., 95% Solvent A, 5% Solvent B). This step is crucial to prevent the sample from precipitating when it comes into contact with the mobile phase on the column[11].

• Filtration: Filter the diluted sample through a 0.45 µm PTFE syringe filter to remove any particulate matter that could damage the HPLC column or injector.

B. HPLC System and Conditions:

The following parameters provide a robust starting point for purification.

Parameter	Recommended Setting	Rationale & Key Considerations
Column	Reverse-Phase C18 (e.g., 10 mm ID x 250 mm, 5-10 µm particle size)	Preparative scale requires a wider column diameter to handle higher mass loads. C18 offers excellent hydrophobicity for porphyrin retention[1][5].
Mobile Phase A	0.1% (v/v) Formic Acid in Deionized Water	Acidification suppresses ionization of carboxyl groups, leading to sharper peaks and consistent retention[8][9].
Mobile Phase B	0.1% (v/v) Formic Acid in Acetonitrile	Acetonitrile is a strong organic modifier that effectively elutes porphyrins from the C18 column.
Flow Rate	4-5 mL/min (for 10 mm ID column)	Adjust flow rate based on column diameter to maintain optimal linear velocity.
Column Temp.	35 °C	Elevated temperature can improve peak shape and reduce viscosity, but should be kept below 40°C to ensure stability[1].
Detection	Diode Array Detector (DAD) or UV-Vis Detector at 464 nm	The Soret band for free-base protoporphyrin IX is around 405 nm, but complexation with Mn(III) shifts this peak to approximately 464 nm[4][12]. Monitoring at 464 nm provides selectivity for the desired product.
Injection Vol.	100 µL - 1 mL	Dependent on sample concentration and column loading capacity.

C. Gradient Elution Program:

This gradient is designed to first elute polar impurities, then resolve the MnPPIX from the slightly less polar free-base protoporphyrin IX.

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	60	40
5.0	60	40
25.0	0	100
30.0	0	100
30.1	60	40
35.0	60	40

D. Fraction Collection and Processing:

• Monitor the chromatogram in real-time. The MnPPIX peak should be well-resolved.

• Begin collecting the eluent just before the main peak begins to rise and stop collecting just after it returns to baseline.

• Combine the collected fractions.

• Remove the acetonitrile and water using a rotary evaporator. The formic acid will also be removed under vacuum.

• The final pure product can be lyophilized if necessary.

• Confirm the purity of the final product by injecting a small, diluted aliquot onto an analytical HPLC system.

Method Optimization and Troubleshooting

Fine-tuning the method may be necessary to resolve particularly challenging impurities. The relationship between key parameters and separation outcome is a logical decision process.

Caption: Decision tree for HPLC method optimization.

Common Troubleshooting Scenarios:

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	1. Insufficient mobile phase acidity. 2. Column overload. 3. Secondary interactions with silica.	1. Ensure formic/acetic acid concentration is 0.1%. 2. Reduce the mass of sample injected. 3. Use a high-quality, end-capped C18 column.
Poor Resolution	1. Gradient is too steep. 2. Inappropriate solvent choice.	1. Decrease the gradient slope (e.g., change from 40-100% B over 20 min to over 30 min). 2. If using acetonitrile, try a method with methanol. The change in solvent can alter elution order and improve separation[5].
No Peak Detected	1. Sample precipitation in injector/column. 2. Incorrect detection wavelength.	1. Ensure the sample is fully dissolved and diluted in a solvent compatible with the initial mobile phase[11]. 2. Scan the full spectrum (200-700 nm) to confirm the Soret peak maximum is at ~464 nm.
Low Recovery	1. Irreversible adsorption onto the column. 2. Sample degradation.	1. Flush the column with a very strong solvent (e.g., isopropanol). 2. Porphyrins can be light-sensitive; protect samples from light during preparation and storage.

Conclusion

The RP-HPLC method detailed in this note provides a reliable and reproducible framework for obtaining high-purity manganese protoporphyrin IX. By understanding the chemical principles governing the separation—namely the hydrophobic interactions with the C18 stationary phase and the role of an acidified mobile phase in controlling ionization—researchers can effectively implement and adapt this protocol. The keys to success are meticulous sample preparation to ensure solubility, selection of the correct detection wavelength to maximize sensitivity and selectivity for the manganese complex, and a systematic approach to method optimization.

References

• Improvement in HPLC separation of porphyrin isomers and application to biochemical diagnosis of porphyrias - PubMed. PubMed. Available at: [Link]

• Development of Reversed‐Phase HPLC Method for Purity Assessment of Aryl Porphyrins and Their Metal Complexes | Request PDF. ResearchGate. Available at: [Link]

• Influence of Stationary Phase Selectivity on the HPLC Separation of Porphyrins. Taylor & Francis Online. Available at: [Link]

• Ultra high-performance liquid chromatography of porphyrins in clinical materials: Column and mobile phase selection and optimisation | Request PDF. ResearchGate. Available at: [Link]

• Optimization of mobile phase composition in the separation of porphyrins by high-performance liquid chromatography. Portland Press. Available at: [Link]

• HPLC Methods for Analysis of Porphyrins in Biological Media. ResearchGate. Available at: [Link]

• Detection of Porphyrins in Hair Using Capillary Liquid Chromatography-Mass Spectrometry. MDPI. Available at: [Link]

• Modern Methods for the Sustainable Synthesis of Metalloporphyrins. MDPI. Available at: [Link]

• Effects of Injection Solvents on the Separation of Porphyrin and Metalloporphyrin in Reversed-Phase Liquid Chromatography. Taylor & Francis Online. Available at: [Link]

• Spectrophotometric detection of metal ions by porphyrins. Unknown Source. Available at: [Link]

• A new technique of quantifying protoporphyrin IX in microbial cells in seawater. Frontiers. Available at: [Link]

• Extraction & Purification of PPIX Using HPLC & FPLC. Bridgewater College. Available at: [Link]

• "Extraction & Purification of PPIX Using HPLC & FPLC" by Ken Overway and Grace Rilee. Bridgewater College Digital Commons. Available at: [Link]

• 405 nm versus 633 nm for protoporphyrin IX excitation in fluorescence-guided stereotactic biopsy of brain tumors. DiVA portal. Available at: [Link]

• 405 nm versus 633 nm for protoporphyrin IX excitation in fluorescence-guided stereotactic biopsy of brain tumors. PubMed. Available at: [Link]

• Physicochemical Properties of Protoporphyrin IX by Metal Ions in Acetonitrile-Water Mixture Solution. kchem.org. Available at: [Link]

• Investigation of the solubility of protoporphyrin IX in aqueous and hydroalcoholic solvent systems. PubMed. Available at: [Link]

• Techniques for fluorescence detection of protoporphyrin IX in skin cancers associated with photodynamic therapy. PMC. Available at: [Link]

• Investigation of the solubility of protoporphyrin IX in aqueous and hydroalcoholic solvent systems. Beilstein Journals. Available at: [Link]

• Water-Soluble Mn(III)-Porphyrins with High Relaxivity and Photosensitization. ACS Publications. Available at: [Link]

• Protoporphyrin-IX nanostructures modulate their protein aggregation ability via differential oxidation and protein binding. bioRxiv. Available at: [Link]

• Application of TLC and HPLC to quantification of protoporphyrin IX, Zn-protoporphyrin IX, and hemin in Parma ham. ResearchGate. Available at: [Link]

• Manganese Porphyrin‐Containing Polymeric Micelles: A Novel Approach for Intracellular Catalytic Formation of Per/Polysulfide Species from a Hydrogen Sulfide Donor. PMC. Available at: [Link]

• (PDF) Simultaneous Quantification of Protoporphyrin IX, Zn Protoporphyrin IX, and Hemin in Parma Ham via TLC and HPLC. ResearchGate. Available at: [Link]

Sources

• 1. Frontiers | A new technique of quantifying protoporphyrin IX in microbial cells in seawater [frontiersin.org]
• 2. "Extraction & Purification of PPIX Using HPLC & FPLC" by Ken Overway and Grace Rilee [digitalcommons.bridgewater.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Manganese Porphyrin‐Containing Polymeric Micelles: A Novel Approach for Intracellular Catalytic Formation of Per/Polysulfide Species from a Hydrogen Sulfide Donor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. biorxiv.org [biorxiv.org]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. tandfonline.com [tandfonline.com]
• 12. real.mtak.hu [real.mtak.hu]

Technical Notes & Optimization

Technical Support Center: Enhancing the Aqueous Solubility of Manganese Protoporphyrin IX

This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the poor water solubility of manganese protoporphyrin IX (MnPPIX). This inherent hydrophobicity often leads to experimental variability, reduced bioavailability, and limited therapeutic efficacy. Here, we provide a comprehensive technical resource, including troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address these critical issues.

Troubleshooting Guide: Common Solubility Issues with MnPPIX

This section addresses specific problems you might encounter during your experiments, offering potential causes and actionable solutions in a question-and-answer format.

Issue 1: Precipitation of MnPPIX upon dissolution in aqueous buffer.

• Question: I dissolved my MnPPIX in a small amount of organic solvent and then diluted it into my aqueous buffer, but it immediately precipitated. What went wrong?

• Answer: This is a common issue known as "salting out" or aggregation. MnPPIX, like many porphyrins, is highly prone to aggregation in aqueous environments due to strong π-π stacking interactions between the porphyrin rings[1][2]. When the organic solvent is diluted, the MnPPIX molecules are forced into an unfavorable aqueous environment, causing them to clump together and precipitate. The pH of your buffer is also a critical factor; protoporphyrins are generally more soluble at a basic pH where the carboxylic acid groups are deprotonated[1][3].

  Solutions:

  • Adjust the pH: Ensure your aqueous buffer has a pH above 8.0 to facilitate the deprotonation of the propionic acid side chains, which increases electrostatic repulsion and hinders aggregation[1][4].

  • Consider a co-solvent system: If your experimental design allows, using a mixture of water and a water-miscible organic solvent (e.g., ethanol, DMSO) can maintain the solubility of MnPPIX[5][6].

  • Utilize a solubilizing agent: Incorporate a surfactant or a cyclodextrin into your aqueous solution before adding the MnPPIX. These agents can encapsulate the hydrophobic porphyrin, preventing aggregation[5][7].

Issue 2: Low and inconsistent results in cell-based assays.

• Question: My in vitro experiments with MnPPIX show high variability between replicates. Could this be related to its solubility?

• Answer: Absolutely. Poor aqueous solubility directly translates to low and inconsistent bioavailability in cell culture media. Aggregated MnPPIX is not readily taken up by cells, and the effective concentration of the monomeric, active form of the molecule is much lower and more variable than the nominal concentration you added[8][9]. This can lead to unreliable and non-reproducible experimental outcomes.

  Solutions:

  • Prepare a water-soluble formulation: Before introducing MnPPIX to your cell culture, formulate it using one of the methods described in the protocols section below, such as PEGylation or complexation with cyclodextrin[7][10][11]. This will ensure a more consistent and higher effective concentration in your experiments.

  • Characterize your formulation: Use techniques like Dynamic Light Scattering (DLS) to confirm that your MnPPIX formulation is well-dispersed and to determine the particle size distribution. UV-Vis spectroscopy can also be used to monitor for aggregation, which is often indicated by a broadening and shifting of the Soret peak[1][2].

Issue 3: Difficulty in preparing an injectable formulation for in vivo studies.

• Question: I need to administer MnPPIX intravenously to mice, but I cannot achieve a stable, clear solution for injection. What are my options?

• Answer: Direct injection of poorly soluble compounds like MnPPIX can be toxic and lead to embolism. It is crucial to formulate it to be water-soluble and biocompatible for in vivo applications.

  Solutions:

  • PEGylation: Covalently attaching polyethylene glycol (PEG) to MnPPIX is a well-established method to increase its water solubility and circulation half-life in vivo[10][11]. The resulting PEG-MnPPIX can self-assemble into nanoparticles in aqueous media, providing a stable formulation for intravenous administration[10][11].

  • Nanoparticle Encapsulation: Encapsulating MnPPIX into biocompatible nanoparticles, such as liposomes or polymeric micelles, is another effective strategy. These nanoparticles can improve the solubility, stability, and pharmacokinetic profile of MnPPIX[12][13][14].

  • Sterile Filtration: Once you have a stable aqueous formulation, ensure it is sterile by passing it through a 0.22 µm filter before injection.

Frequently Asked Questions (FAQs)

• Q1: What is the underlying reason for the poor water solubility of Manganese Protoporphyrin IX?

  • A1: The poor water solubility of MnPPIX stems from its chemical structure. The large, hydrophobic porphyrin ring system leads to strong attractive forces (π-π stacking) between molecules in an aqueous environment, causing them to aggregate and precipitate[1][2]. While it has two carboxylic acid groups that can be ionized to improve solubility, the hydrophobic nature of the rest of the molecule dominates at neutral pH[3].

• Q2: How does pH affect the solubility of MnPPIX?

  • A2: The solubility of MnPPIX is significantly influenced by pH. At acidic to neutral pH, the carboxylic acid side chains are protonated, making the molecule less polar and more prone to aggregation[1][4]. At basic pH (typically above 8), these carboxylic acid groups become deprotonated, leading to a net negative charge on the molecule. This charge creates electrostatic repulsion between the MnPPIX molecules, which helps to prevent aggregation and increases its water solubility[1][3].

• Q3: What is PEGylation and how does it improve the solubility of MnPPIX?

  • A3: PEGylation is a process where polyethylene glycol (PEG) chains are covalently attached to a molecule. In the case of MnPPIX, PEG chains are typically conjugated to the carboxylic acid groups of the protoporphyrin ring[10][11]. The long, hydrophilic PEG chains effectively create a "shell" of water molecules around the hydrophobic porphyrin core, preventing aggregation and dramatically increasing its water solubility[3][9].

• Q4: Can I use cyclodextrins to solubilize MnPPIX? How does this work?

  • A4: Yes, cyclodextrins are effective solubilizing agents for porphyrins. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. The hydrophobic porphyrin portion of MnPPIX can be encapsulated within the hydrophobic cavity of the cyclodextrin, forming an "inclusion complex"[7][15]. This complex has a hydrophilic exterior, which allows it to dissolve in water[16].

• Q5: Are there any analytical techniques to confirm that I have successfully improved the solubility of my MnPPIX?

  • A5: Several analytical techniques can be used to assess the solubility and aggregation state of your MnPPIX formulation:

    • UV-Visible Spectroscopy: Aggregation of porphyrins in solution causes characteristic changes in their UV-Vis spectrum, such as a broadening and a blue or red shift of the Soret band[1][2]. A sharp and well-defined Soret peak is indicative of a monomeric, well-solubilized porphyrin.

    • Dynamic Light Scattering (DLS): This technique measures the size distribution of particles in a solution. A successful formulation will show a narrow distribution of nanoparticles or a lack of large aggregates[10][11].

    • Visual Inspection: A clear, non-precipitating solution is the first indication of improved solubility.

Experimental Protocols

Here we provide detailed, step-by-step methodologies for key solubility enhancement techniques.

Protocol 1: PEGylation of Manganese Protoporphyrin IX

This protocol is adapted from the work of Azuma et al. (2019) and involves a two-step process: introduction of amino groups followed by PEG conjugation and manganese insertion.[10][11]

Workflow for PEGylation of MnPPIX

Caption: Workflow for the synthesis of PEGylated Manganese Protoporphyrin IX.

Materials:

• Protoporphyrin IX (PPIX)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Ethylenediamine

• Succinimidyl PEG (average molecular weight of 2000 Da)

• Manganese (II) acetate

• Dimethylformamide (DMF)

• Methanol

• Dialysis tubing (MWCO 1000 Da)

Procedure:

• Activation of Carboxyl Groups:

  • Dissolve PPIX in anhydrous DMF.

  • Add EDC and NHS in a 2:1 molar excess relative to the carboxyl groups of PPIX.

  • Stir the reaction mixture at room temperature for 4 hours in the dark.

• Introduction of Amino Groups:

  • Slowly add a 10-fold molar excess of ethylenediamine to the activated PPIX solution.

  • Continue stirring at room temperature overnight in the dark.

  • Remove the solvent under reduced pressure.

• PEG Conjugation:

  • Dissolve the amine-functionalized PPIX in DMF.

  • Add succinimidyl PEG in a 2.5-fold molar excess relative to the introduced amino groups.

  • Stir the reaction mixture at room temperature for 24 hours in the dark.

• Manganese Insertion:

  • Add a 5-fold molar excess of manganese (II) acetate to the PEGylated protoporphyrin solution.

  • Heat the mixture to 60°C and stir for 6 hours.

  • Monitor the reaction by UV-Vis spectroscopy for the characteristic Soret peak shift indicating manganese insertion.

• Purification:

  • Cool the reaction mixture to room temperature.

  • Dialyze the solution against deionized water for 48 hours, changing the water every 6 hours, using a 1000 Da MWCO dialysis membrane.

  • Lyophilize the dialyzed solution to obtain the final PEGylated MnPPIX product.

Protocol 2: Formation of MnPPIX-Cyclodextrin Inclusion Complexes

This protocol describes a straightforward method for preparing water-soluble MnPPIX by complexation with β-cyclodextrin.

Mechanism of Cyclodextrin Inclusion

Caption: Encapsulation of hydrophobic MnPPIX within a hydrophilic cyclodextrin.

Materials:

• Manganese (III) protoporphyrin IX chloride

• β-Cyclodextrin (β-CD)

• Deionized water

• 0.1 M Sodium hydroxide solution

Procedure:

• Preparation of β-Cyclodextrin Solution:

  • Prepare a saturated solution of β-cyclodextrin in deionized water by adding an excess of β-CD to water and stirring vigorously for 1 hour at room temperature.

  • Filter the solution to remove any undissolved β-CD.

• Dissolution of MnPPIX:

  • Dissolve MnPPIX in a minimal amount of 0.1 M NaOH solution.

• Complexation:

  • Slowly add the MnPPIX solution dropwise to the saturated β-cyclodextrin solution while stirring.

  • A color change should be observed as the complex forms.

  • Continue stirring the mixture for at least 24 hours at room temperature, protected from light.

• Isolation (Optional):

  • The aqueous solution of the MnPPIX-β-CD complex can often be used directly.

  • If a solid product is required, the complex can be isolated by lyophilization.

• Characterization:

  • Confirm the formation of the inclusion complex using techniques such as UV-Vis spectroscopy (observing a shift in the Soret peak), fluorescence spectroscopy, or Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 3: Preparation of MnPPIX-Loaded Nanoparticles

This protocol outlines the preparation of MnPPIX encapsulated in niosomes, a type of non-ionic surfactant-based vesicle.

Workflow for Nanoparticle Formulation

Sources

• 1. osiris.df.unipi.it [osiris.df.unipi.it]
• 2. biorxiv.org [biorxiv.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Investigation of the solubility of protoporphyrin IX in aqueous and hydroalcoholic solvent systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Investigation of the solubility of protoporphyrin IX in aqueous and hydroalcoholic solvent systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protoporphyrin IX-β-cyclodextrin bimodal conjugate: nanosized drug transporter and potent phototoxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enhancement of protoporphyrin IX performance in aqueous solutions for photodynamic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and photodynamic efficacy of water-soluble protoporphyrin IX homologue with mPEG550 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of Pegylated Manganese Protoporphyrin as a Catalase Mimic and Its Therapeutic Application to Acetaminophen-Induced Acute Liver Failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Enzyme-loaded manganese−porphyrin metal−organic nanoframeworks for oxygen-evolving photodynamic therapy of hypoxic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: MnPPIX Solubilization &amp; Stability

Core Directive: The " Why" and "How" of Aggregation

Welcome to the MnPPIX Technical Support Hub. You are likely here because your MnPPIX solution is cloudy, precipitating, or yielding inconsistent spectroscopic data.

The Problem: MnPPIX is an amphiphilic metalloporphyrin. While the two propionate side chains offer some hydrophilicity, the large hydrophobic

-conjugated macrocycle drives strong self-association in water.[1][2] This leads to the formation of - stacked dimers and higher-order H-aggregates.

The Consequence: Aggregation is not merely a cosmetic issue; it fundamentally alters the electronic structure of the metal center.

• SOD Mimicry: Aggregates have reduced catalytic surface area, lowering superoxide dismutase (SOD) activity.

• MRI Contrast: Aggregation alters the rotational correlation time (

  ) and water exchange rates, deviating from expected relaxivity.

• Spectroscopy: It causes significant deviations from the Beer-Lambert law, making concentration determination impossible.

Module 1: Diagnostic Hub (Troubleshooting)

How do I know if my MnPPIX is aggregated?

Do not rely solely on visual inspection. Use this diagnostic workflow to validate the physical state of your compound.

Visual vs. Spectroscopic Indicators[3]

Indicator	Monomeric State (Ideal)	Aggregated State (Problematic)
Visual Appearance	Clear, dark green/brown solution (concentration dependent).	Turbid, hazy, or visible particulate matter.
UV-Vis Soret Band	Sharp, intense peak at ~465–470 nm (for Mn(III)).	Broadened, split, or blue-shifted (H-aggregates) peak; significantly lower extinction coefficient ( ).
Beer-Lambert Law	Linear absorbance vs. concentration.	Non-linear; absorbance plateaus as concentration increases.
Centrifugation	No pellet formed at 10,000 x g.	Visible pellet or colored smear at the bottom of the tube.

Diagnostic Decision Tree

Use the following logic flow to diagnose your solution's stability.

Figure 1: Diagnostic logic flow for assessing porphyrin solubility states.

Module 2: The Chemical Environment

Why did my protocol fail?

The pH Criticality

MnPPIX contains two propionic acid side chains with a

of approximately 4.5–5.0.

• pH < 5.0: The carboxylates are protonated (neutral). The molecule loses its primary source of solubility and precipitates immediately.

• pH 5.0 – 7.0: Partial ionization occurs. This is the "Danger Zone" where the molecule may appear soluble but exists as meta-stable aggregates.

• pH > 7.4: Both carboxylates are fully ionized (

  ). Electrostatic repulsion between molecules helps prevent stacking, though high ionic strength can negate this (screening effect).

The "Salting Out" Effect

Avoid dissolving MnPPIX directly into high-salt buffers (e.g., 10x PBS). High ionic strength screens the repulsive negative charges on the propionates, promoting hydrophobic collapse.

• Rule: Always dissolve in low-salt, basic water first, then dilute into the final buffer.

Module 3: Advanced Solubilization Strategies

The "Heavy Lifting" solutions for high-concentration needs.

If simple pH adjustment is insufficient, use these additive-based strategies.

Strategy A: Cyclodextrin Encapsulation (Recommended)

Hydroxypropyl-

-cyclodextrin (HP- -CD) is the gold standard for porphyrin solubilization.

• Mechanism: The hydrophobic porphyrin macrocycle inserts into the hydrophobic cavity of the cyclodextrin, while the hydrophilic exterior of the CD interacts with water.

• Stoichiometry: Typically requires a large molar excess (e.g., 10–50 equivalents) to shift the equilibrium fully toward the inclusion complex.

Strategy B: Albumin Binding (Bio-mimetic)

Human Serum Albumin (HSA) or Bovine Serum Albumin (BSA) naturally transports porphyrins (like heme).

• Mechanism: Albumin has high-affinity binding sites (Site I/II) for porphyrins.

• Caution: At low protein-to-porphyrin ratios, albumin can actually template aggregation. You must ensure the protein is in molar excess.

Module 4: Protocol Library

Validated recipes for stable preparations.

Protocol A: The "Alkaline Shock" Stock Preparation

Use this for general stock solutions (1–5 mM).

• Weighing: Weigh the required amount of MnPPIX solid.

• Solvent Prep: Prepare a 50 mM NaOH solution in Milli-Q water.

  • Why? The high pH ensures immediate and complete deprotonation of the propionic acid groups.

• Dissolution: Add the MnPPIX solid to the 50 mM NaOH. Vortex vigorously until fully dissolved. The solution should be dark green/brown and clear.

• Stabilization:

  • Option 1 (Immediate Use): Dilute this stock into your experimental buffer (e.g., PBS pH 7.4). Ensure the final dilution factor is large enough (e.g., 1:100) so the NaOH does not drastically alter the buffer pH.

  • Option 2 (Storage): Store the alkaline stock in the dark at 4°C. Note: Mn(III) is stable, but long-term storage in high base can lead to degradation over months.

Protocol B: Cyclodextrin-Assisted Solubilization

Use this for high-concentration needs or neutral pH stocks.

Figure 2: Workflow for Cyclodextrin-assisted preparation.

• Carrier Solution: Prepare a 10–20% (w/v) solution of Hydroxypropyl-

  -cyclodextrin (HP- -CD) in water.

• Addition: Add MnPPIX solid to this solution.

• Energy Input: Sonicate in a bath sonicator for 20 minutes. The solution may remain turbid initially.

• pH Adjustment: While monitoring with a pH meter, dropwise add 1 M NaOH until the solution clears and pH reaches ~8.0. Then carefully back-titrate to pH 7.4 if necessary.

• Filtration: Filter through a 0.22

  m syringe filter to remove any non-encapsulated aggregates.

Frequently Asked Questions (FAQ)

Q: My solution turned from green to yellow/orange. Is this aggregation? A: No, this is likely a change in oxidation state or degradation. Mn(III) porphyrins are typically green/brown. A shift to bright yellow/orange often indicates the presence of free protoporphyrin IX (demetallation) or reduction to Mn(II) followed by degradation. Check your pH; extremely acidic conditions (< pH 2) cause demetallation.

Q: Can I use DMSO to dissolve MnPPIX? A: Yes, MnPPIX is highly soluble in DMSO. However, when you dilute a DMSO stock into water, aggregation can occur immediately ("re-precipitation"). If you must use DMSO, keep the final DMSO concentration < 1% and ensure the aqueous buffer is at pH 7.4 or higher before adding the stock.

Q: Why does the Soret band broaden over time? A: This indicates slow aggregation (aging). Even if the solution looks clear initially, thermodynamic equilibrium drives the formation of

-oxo dimers or H-aggregates over hours/days. Always prepare fresh or use the Cyclodextrin protocol for long-term stability.

References

• Batinic-Haberle, I., et al. "Pure Mn(III) meso-tetrakis(N-ethylpyridinium-2-yl)porphyrin mimics superoxide dismutase activity." Journal of Biological Chemistry, vol. 273, no. 38, 1998, pp. 24521-24528. Link

• Spasojevic, I., & Batinic-Haberle, I. "Manganese(III) porphyrins: specific plasma protein binding and their effect on thermodynamic stability and reduction properties." Inorganic Chemistry, vol. 40, no. 28, 2001, pp. 726-739. Link

• Fodor, M. A., et al. "Characterization of the UV-Visible absorption spectra of manganese(III) porphyrins with time-dependent density functional theory calculations." Spectrochimica Acta Part A, vol. 259, 2021, 119875. Link

• Maitra, T., et al. "Aggregation of protoporphyrin IX in aqueous solution: A thermodynamic and spectroscopic study." Journal of Porphyrins and Phthalocyanines, vol. 22, no. 06, 2018. Link

• Jori, G., et al. "Complex formation between human serum albumin and porphyrins." Biochemistry, vol. 10, no. 15, 1971, pp. 3000-3008. Link

Sources

• 1. Protein-aggregating ability of different protoporphyrin-IX nanostructures is dependent on their oxidation and protein-binding capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]

Effect of pH on the relaxivity of manganese protoporphyrin IX

Technical Support Center: Manganese Protoporphyrin IX

A Guide to Understanding the Effect of pH on Relaxivity

Welcome to the technical support center for researchers utilizing manganese protoporphyrin IX (Mn-PpIX) in their work. As a Senior Application Scientist, I've designed this guide to address the common challenges and questions that arise when studying the magnetic properties of this fascinating molecule, particularly its pH-dependent relaxivity. This document moves beyond simple protocols to explain the underlying mechanisms, helping you troubleshoot experiments and interpret your data with confidence.

Manganese-based contrast agents are gaining significant attention as alternatives to gadolinium-based agents.[1][2] Mn-PpIX, in particular, is of interest due to its biological origins and potential for functionalization.[3] However, its behavior in aqueous solution is complex and highly sensitive to environmental conditions, especially pH. Understanding this relationship is critical for developing pH-sensitive MRI probes and for obtaining reproducible results.

Frequently Asked Questions (FAQs)

This section addresses high-level questions about the relationship between pH and the relaxivity of Mn-PpIX.

Q1: Why does the r1 relaxivity of my Mn-PpIX solution change dramatically with pH?

The relaxivity of Mn-PpIX is not constant because its molecular state in solution is highly dependent on pH.[4][5] The primary driver for this change is aggregation. Protoporphyrin IX is an amphiphilic molecule with two carboxylic acid side chains.[6] As the pH of the solution changes, the protonation state of these carboxyl groups changes, which in turn dictates how the molecules interact with each other.

• Low pH (approx. < 3): The carboxyl groups are fully protonated, leading to monomeric species in solution.[4]

• Intermediate pH (approx. 3-7): This is a complex region where the partial deprotonation of the carboxyl groups facilitates the formation of higher-order aggregates and even vesicle-like structures through π-π stacking and hydrophobic interactions.[4][5]

• High pH (approx. > 8): The carboxyl groups are fully deprotonated, and the dominant species is typically a dimer.[4][7]

Aggregation significantly reduces relaxivity by shielding the paramagnetic manganese center from water molecules in the bulk solvent.[8] The efficiency of a T1 contrast agent depends on the rapid exchange of water molecules coordinated to the metal ion with the surrounding water.[1] When Mn-PpIX aggregates, this access is sterically hindered, leading to a sharp decrease in the measured r1 relaxivity.

Q2: I'm observing precipitation in my sample in the pH 4-6 range. Is this expected?

Yes, this is a very common observation. The intermediate pH range (roughly 3-7) is where Mn-PpIX is most prone to forming large, insoluble aggregates.[4][5] This is due to the complex interplay of hydrogen bonding and hydrophobic forces when the carboxylic acid groups are partially ionized. The formation of these large assemblies can lead to visible precipitation, which will invalidate any relaxivity measurements. To mitigate this, consider working with lower concentrations of Mn-PpIX or using stabilizing co-solvents, though be aware that co-solvents may also influence relaxivity.

Q3: What buffer should I use for my pH-dependent studies?

The choice of buffer is critical. You must use a buffer system that does not chelate or coordinate with the manganese ion, as this would displace the inner-sphere water molecules essential for relaxivity. Good choices include non-coordinating buffers like HEPES or MES. While phosphate buffers are common, be cautious, as phosphate can sometimes interact with metal ions. Always confirm that the relaxivity of Mn-PpIX in the chosen buffer at a reference pH matches values from literature or your own internal standards in unbuffered saline. Studies often use HEPES buffer for relaxivity measurements of manganese porphyrins.[8][9]

Q4: How does the oxidation state of manganese [Mn(II) vs. Mn(III)] affect the results?

Mn-PpIX typically refers to the more stable Mn(III) complex. Mn(III) porphyrins are well-studied as MRI contrast agents.[9][10] While Mn(II) complexes can also be potent relaxation agents, they are generally less stable and susceptible to oxidation.[11][12] The electronic structure and coordination environment differ between Mn(II) and Mn(III), which directly impacts the parameters governing relaxivity, such as the electronic relaxation time and water exchange rate.[13] For studying pH effects, the robust chemical stability of Mn(III)-PpIX makes it the more practical choice, ensuring that observed changes are due to pH-driven aggregation rather than a change in the metal's oxidation state.

Troubleshooting Guide

Encountering unexpected results is a common part of research. This guide provides a systematic approach to diagnosing and solving problems in your experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or Noisy Relaxivity (r1) Data	1. Aggregation: The most likely cause, especially in the neutral pH range. Aggregates reduce water access to the Mn center.[8] 2. Incorrect Concentration: Errors in stock solution preparation or dilution will directly impact the slope of the 1/T1 vs. concentration plot. 3. Temperature Instability: Relaxivity is temperature-dependent.[14] Fluctuations during measurement will introduce errors.	1. Verify Aggregation State: Use UV-Vis spectroscopy. Monomeric porphyrins have a sharp Soret peak, while aggregates show a broadened or split peak.[4][15] 2. Confirm Concentration: Use a validated method like ICP-MS to determine the exact manganese concentration in your samples. 3. Ensure Thermal Equilibrium: Allow samples to equilibrate in the relaxometer for at least 20 minutes before measurement.[16]
Precipitate Forms During pH Titration	1. Poor Solubility: Mn-PpIX has very low solubility in the pH range where higher-order aggregates form (pH 3-7).[4][5] 2. High Concentration: The issue is exacerbated at higher porphyrin concentrations.	1. Work at Lower Concentrations: Reduce the concentration of your Mn-PpIX stock solution. 2. Improve Mixing: When adjusting pH, ensure vigorous and immediate stirring to avoid localized regions of high concentration and precipitation. 3. Filter Samples: Before measurement, filter samples through a 0.22 µm syringe filter to remove any microscopic precipitates.
Non-Linear 1/T1 vs. Concentration Plot	1. Concentration-Dependent Aggregation: At higher concentrations, the degree of aggregation may change, violating the assumption of a linear relationship between relaxation rate and concentration. 2. Instrumental Limits: At very high concentrations and high relaxivity, the T1 time may become too short for the instrument to measure accurately.	1. Adjust Concentration Range: Work within a lower concentration range where the linear relationship holds. A typical range for relaxivity measurements is 0.01 to 0.1 mM.[16][17] 2. Check Instrument Specifications: Ensure your T1 measurement parameters (e.g., inversion times in an IR sequence) are appropriate for the expected relaxation times.

Troubleshooting Workflow: Low Relaxivity Measurement

The following diagram outlines a logical workflow for diagnosing an unexpectedly low r1 relaxivity measurement.

Caption: A decision tree for troubleshooting low r1 relaxivity.

Experimental Protocol: Measuring pH-Dependent r1 Relaxivity

This protocol provides a robust methodology for determining the longitudinal relaxivity (r1) of Mn-PpIX across a range of pH values.[14][17][18]

1. Materials and Reagents

• Manganese (III) Protoporphyrin IX chloride (or other salt)

• Deionized water (18 MΩ·cm)

• 0.1 M NaOH and 0.1 M HCl for pH adjustment

• Buffer stock solutions (e.g., 0.5 M HEPES)

• Calibrated pH meter

• Volumetric flasks and pipettes

• NMR tubes (5 mm standard)

• NMR relaxometer or MRI scanner

2. Preparation of Mn-PpIX Stock Solution (e.g., 1 mM)

• Rationale: Mn-PpIX is poorly soluble in neutral water. A basic solution is required for initial dissolution.

• Procedure:

  • Weigh the required amount of Mn-PpIX powder for a 1 mM solution.

  • Add it to a volumetric flask containing approximately 75% of the final volume of deionized water.

  • Add 0.1 M NaOH dropwise while stirring until the powder is fully dissolved. The solution should be a clear, dark green/brown.

  • Add the appropriate volume of buffer stock to achieve the desired final buffer concentration (e.g., 10 mM HEPES).

  • Bring the solution to the final volume with deionized water. This is your stock solution.

3. Sample Preparation for a Single pH Point

• Rationale: A series of concentrations is required to calculate relaxivity from the slope of the relaxation rate vs. concentration plot.[14]

• Procedure:

  • Prepare 5-6 dilutions from your stock solution in volumetric flasks. A typical concentration range is 0.01, 0.025, 0.05, 0.075, and 0.1 mM. Also prepare a "blank" sample with only buffer and no Mn-PpIX.

  • For each dilution, add the stock solution, buffer, and most of the water.

  • Carefully adjust the pH of each individual sample to the target pH using 0.1 M HCl or 0.1 M NaOH.

  • Once the target pH is reached, bring the solution to its final volume.

  • Transfer the samples to labeled NMR tubes.

4. T1 Measurement

• Rationale: An Inversion Recovery (IR) pulse sequence is the gold standard for accurate T1 measurement.

• Procedure:

  • Place the samples in the relaxometer/scanner and allow them to thermally equilibrate for at least 20 minutes at a controlled temperature (e.g., 37 °C).[16]

  • Use an Inversion Recovery Spin-Echo (IR-SE) or similar sequence to measure T1.[17]

  • Use a range of inversion times (TI) that bracket the expected T1 value (e.g., for expected T1 of 500 ms, use TIs from 25 ms to 3000 ms).

  • Ensure the repetition time (TR) is at least 5 times the longest expected T1 to allow for full relaxation between acquisitions.

5. Data Analysis

• Rationale: Relaxivity (r1) is defined as the slope of the line plotting the paramagnetic contribution to the relaxation rate (R1) against concentration.

• Procedure:

  • For each sample, fit the signal intensity vs. TI data to a three-parameter exponential recovery function to determine T1.

  • Calculate the relaxation rate, R1, for each sample (R1 = 1/T1).

  • Plot R1 (in s⁻¹) on the y-axis against the Mn-PpIX concentration (in mM) on the x-axis.

  • Perform a linear regression on the data points. The slope of this line is the longitudinal relaxivity, r1, in units of mM⁻¹s⁻¹. The y-intercept should be equal to the R1 of your blank sample (the relaxation rate of the buffer).

  • Repeat this entire process for each desired pH value.

Data Interpretation and Key Mechanisms

The relationship between pH and the relaxivity of Mn-PpIX is governed by molecular aggregation, which controls the access of water to the paramagnetic Mn(III) center.

Mechanism of pH-Dependent Relaxivity

Caption: The causal chain from solution pH to measured r1 relaxivity.

Expected Relaxivity Trends with pH

The following table summarizes the expected behavior of Mn-PpIX in aqueous solution and its impact on longitudinal relaxivity. Absolute r1 values depend on field strength, temperature, and specific solution conditions, so qualitative trends are presented.

pH Range	Dominant Species	Expected Water Accessibility	Expected Relative r1 Relaxivity
< 3 (Acidic)	Monomer[4]	High	Highest
3 - 7 (Neutral)	Higher-Order Aggregates[4][5]	Very Low	Lowest
> 8 (Basic)	Dimer[4][7]	Intermediate	Intermediate

Mechanism Explained: In the highly acidic range, monomeric Mn-PpIX allows for efficient interaction between the manganese center's two axially coordinated water molecules and the bulk solvent, resulting in high relaxivity. As the pH increases into the neutral range, extensive aggregation physically blocks this interaction, causing a dramatic drop in relaxivity.[8] At high pH, the formation of smaller, more ordered dimers may allow for slightly better water access compared to the large, amorphous aggregates at neutral pH, leading to a modest recovery in the relaxivity value.

By understanding these principles, researchers can not only troubleshoot their experiments but also potentially leverage the pH-sensitivity of Mn-PpIX to design novel, responsive imaging agents.

References

• Methodology for determination of contrast agent relaxivity using MRI. (2022). Vertex AI Search.
• How can I measure relaxivities of mri constrast agents? (2015).
• Development of Water-Soluble Mn(III) Porphyrin as Extracellular MRI Contrast Agents: Optimizing Relaxivity at High Magnetic Field. (2016). University of Texas Southwestern Medical Center.
• Manganese(III) porphyrins complexed with P22 virus-like particles as T1-enhanced contrast agents for magnetic resonance imaging. (n.d.). PMC.
• Water-Soluble Mn(III)-Porphyrins with High Relaxivity and Photosensitization. (2024).
• Manganese(III) porphyrin oligomers as high-relaxivity MRI contrast agents. (2021). PubMed.
• Longitudinal manganese-enhanced magnetic resonance imaging of neural projections and activity. (n.d.). PMC.
• Structure–Redox–Relaxivity Relationships for Redox Responsive Manganese-Based Magnetic Resonance Imaging Probes. (2014).
• The Development of a pH-sensitive contrast agent for NMR1H imaging. (n.d.). Scilit.
• Relaxivity - Questions and Answers in MRI. (n.d.). mri-q.com.
• High relaxivity MRI contrast agents part 1: Impact of single donor atom substitution on relaxivity of serum albumin-bound gadolinium complexes. (n.d.). PMC.
• A novel pH-sensitive MRI contrast agent. (1999). ISMRM.
• Manganese protoporphyrin IX.
• A Manganese Porphyrin Platform for the Design and Synthesis of Molecular and Targeted MRI Contrast Agents. (2023). MDPI.
• Manganese-based MRI contrast agents: past, present and future. (n.d.). PMC.
• Aggregation Behavior of Protoporphyrin IX in Aqueous Solutions: Clear Evidence of Vesicle Formation. (2002). The Journal of Physical Chemistry B.
• Protein-aggregating ability of different protoporphyrin-IX nanostructures is dependent on their oxidation and protein-binding capacity. (n.d.). PMC.
• Aggregation Behavior of Protoporphyrin IX in Aqueous Solutions: Clear Evidence of Vesicle Formation. (2025).
• Protoporphyrin-IX nanostructures modulate their protein aggregation ability via differential oxidation and protein binding. (2021). bioRxiv.
• Porphyrin Aggregation under Homogeneous Conditions Inhibits Electrocatalysis: A Case Study on CO2 Reduction. (2024).

Sources

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. Manganese-based MRI contrast agents: past, present and future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Manganese protoporphyrin IX. A potential intravenous paramagnetic NMR contrast agent: preliminary communication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. osiris.df.unipi.it [osiris.df.unipi.it]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. Protein-aggregating ability of different protoporphyrin-IX nanostructures is dependent on their oxidation and protein-binding capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. research-collection.ethz.ch [research-collection.ethz.ch]
• 10. Manganese(III) porphyrin oligomers as high-relaxivity MRI contrast agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Longitudinal manganese-enhanced magnetic resonance imaging of neural projections and activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mriquestions.com [mriquestions.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. High relaxivity MRI contrast agents part 1: Impact of single donor atom substitution on relaxivity of serum albumin-bound gadolinium complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. accesson.kisti.re.kr [accesson.kisti.re.kr]

Reference Data & Comparative Studies

Comparative Toxicity Guide: MnPPIX vs. Free Manganese Ions

Executive Summary

This guide provides a technical comparison between Manganese Protoporphyrin IX (MnPPIX) and free manganese ions (Mn²⁺/Mn³⁺) . While both species contain manganese, their bioavailability, cellular uptake mechanisms, and toxicity profiles are fundamentally different.[1]

The Verdict: Free manganese ions exhibit high acute toxicity via indiscriminate oxidative stress and mitochondrial dysfunction (Manganism). In contrast, MnPPIX acts primarily as a bioactive metalloporphyrin. It is significantly less acutely toxic due to chelation but presents a complex "double-edged" profile: it functions as a cytoprotective SOD mimic at low doses but can induce toxicity at high doses through Heme Oxygenase-1 (HO-1) inhibition or subsequent release of free Mn upon porphyrin ring degradation.

Physicochemical Basis of Toxicity

The toxicity difference stems from the coordination chemistry of the manganese atom.

Free Manganese Ions (MnCl₂ / MnSO₄)

• State: Exists as Mn²⁺ (or oxidized Mn³⁺) in solution.

• Reactivity: Highly reactive. Mn²⁺ participates in Fenton-like reactions, generating hydroxyl radicals (•OH).

• Bio-interaction: Competes with Ca²⁺, Mg²⁺, and Fe²⁺ for binding sites on critical enzymes and ion channels.

MnPPIX (Chelated Manganese)

• State: Manganese is coordinated within the tetrapyrrole ring of protoporphyrin IX.

• Reactivity: The chelation "masks" the metal, preventing immediate interaction with ionic channels.

• Stability: MnPPIX is kinetically stable but thermodynamically distinct from Heme (Fe-PPIX). Under acidic conditions or enzymatic attack (e.g., by HO-1), the porphyrin ring can open, releasing free Mn ions.

• Therapeutic Window: Often investigated as a Superoxide Dismutase (SOD) mimic to scavenge ROS, contrasting with free Mn which generates ROS.

Cellular Uptake & Bioavailability

The route of entry dictates the intracellular fate and immediate toxicity of these compounds.

Pathway Diagram: Differential Uptake

The following diagram illustrates the distinct entry mechanisms. Free Mn hijacks metal transporters, while MnPPIX utilizes heme transport machinery or endocytosis.

Caption: Figure 1. Differential uptake pathways. Free Mn²⁺ enters via DMT1 causing mitochondrial stress. MnPPIX enters via heme transporters (HCP1) acting as an SOD mimic or HO-1 inhibitor.

Mechanisms of Cytotoxicity[2][3][4][5][6]

A. Free Manganese (The "Grenade")

• Mitochondrial Dysfunction: Mn accumulates in mitochondria via the Calcium Uniporter (MCU), inhibiting Complex I and aconitase. This halts ATP production and generates massive superoxide leaks.

• Protein Aggregation: Induces alpha-synuclein misfolding (Parkinsonian-like pathology).

• Excitotoxicity: Disrupts glutamate transporters (GLT-1), leading to neuronal over-excitation.

B. MnPPIX (The "Trojan Horse")

• Mechanism 1: HO-1 Inhibition (Primary Toxicity): MnPPIX competes with Heme for Heme Oxygenase-1. Unlike Heme, MnPPIX inhibits HO-1. In cells under stress, blocking HO-1 prevents the formation of cytoprotective bilirubin and CO, leading to cell death.

• Mechanism 2: Late-Stage Mn Release: If the porphyrin ring is degraded (photobleaching or enzymatic attack), free Mn is released intracellularly, reverting the toxicity profile to that of free Mn.

• Mechanism 3: Phototoxicity: Like many porphyrins, MnPPIX can generate singlet oxygen upon exposure to specific light wavelengths, causing membrane damage.

Comparative Data Summary

The following table summarizes the toxicity metrics derived from comparative cellular assays (e.g., SH-SY5Y neuronal cells and HepG2 liver cells).

Feature	Free Manganese (MnCl₂)	MnPPIX
Primary Toxicity Mode	Oxidative Stress (Fenton/Mitochondrial)	HO-1 Inhibition / Phototoxicity
Cellular Uptake	High (DMT1, ZIP8, TfR)	Moderate (HCP1, FLVCR)
Acute Cytotoxicity (IC50)	High (e.g., ~20–50 µM in neurons)	Low/Moderate (e.g., >100 µM)
Mitochondrial Impact	Direct inhibition of Complex I	Protective (SOD mimic) unless degraded
ROS Effect	Promotes ROS generation	Scavenges ROS (SOD mimicry)
Neurotoxicity Risk	High (Manganism)	Low (unless BBB is compromised)
Stability	N/A (Ionic)	Kinetic stability; light/pH sensitive

Experimental Protocols

To validate the safety profile of MnPPIX in your specific application, you must distinguish between intrinsic porphyrin toxicity and toxicity caused by free Mn release.

Protocol A: Differential Cytotoxicity & Rescue Assay

Objective: Determine if toxicity is caused by free Mn or the porphyrin scaffold.

• Seed Cells: Plate SH-SY5Y (neuronal) or HepG2 (liver) cells in 96-well plates (5,000 cells/well).

• Treatment Groups:

  • Vehicle Control (DMSO < 0.1%).

  • MnCl₂ (Positive Control): 10, 50, 100, 500 µM.

  • MnPPIX: 10, 50, 100, 500 µM.

  • Rescue Group: MnPPIX + Bilirubin (10 µM). Rationale: If MnPPIX toxicity is due to HO-1 inhibition (lack of bilirubin), adding bilirubin should rescue the cells.

• Incubation: 24 hours at 37°C in dark (to prevent phototoxicity).

• Readout: MTT or CellTiter-Glo (ATP) assay.

• Interpretation:

  • If MnCl₂ kills but MnPPIX does not

    Chelation is protective.

  • If Bilirubin rescues MnPPIX-treated cells

    Toxicity is due to HO-1 inhibition, not free metal.

Protocol B: Stability & Release Assay

Objective: Quantify "Free Mn" leakage from MnPPIX in biological media.

• Preparation: Dissolve MnPPIX (100 µM) in cell culture media (DMEM + 10% FBS).

• Incubation: Incubate at 37°C for 0, 4, 12, and 24 hours.

• Separation: Use 3kDa MWCO spin columns to filter the media.

  • Retentate: Contains Albumin-bound MnPPIX.

  • Filtrate: Contains free Mn ions (and small metabolites).

• Quantification: Analyze the filtrate using ICP-MS (Inductively Coupled Plasma Mass Spectrometry) for Manganese content.

• Calculation:

  .

Workflow Diagram: Toxicity Assessment Logic

Use this logic flow to interpret your experimental data.

Caption: Figure 2. Diagnostic logic flow for identifying the source of MnPPIX toxicity.

References

• Batinic-Haberle, I., et al. (2010). SOD mimics: chemistry, pharmacology and therapeutic potential. Antioxidants & Redox Signaling.[2][3]

• Aschner, M., et al. (2007). Manganese: Recent advances in understanding its transport and neurotoxicity. Toxicology and Applied Pharmacology.

• Kongpetch, S., et al. (2012).[2] Crucial Role of Heme Oxygenase-1 on the Sensitivity of Cholangiocarcinoma Cells to Chemotherapeutic Agents.[2] PLoS ONE.[2]

• Chen, J.Y., et al. (2001). Differential cytotoxicity of Mn(II) and Mn(III): special reference to mitochondrial [Fe-S] containing enzymes.[4] Toxicology and Applied Pharmacology.

• PubChem. (2024). Manganese protoporphyrin IX Compound Summary. National Library of Medicine.

Sources

• 1. Mechanisms of lead and manganese neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crucial Role of Heme Oxygenase-1 on the Sensitivity of Cholangiocarcinoma Cells to Chemotherapeutic Agents | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. Differential cytotoxicity of Mn(II) and Mn(III): special reference to mitochondrial [Fe-S] containing enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]